Ethylene-b-ionol-d3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Proposed Synthesis of β-Ionol-d3

Disclaimer: A direct, published synthesis for a compound named "Ethylene-b-ionol-d3" was not identified in the available literature. The name is likely a non-standard descriptor. This guide proposes a scientifically sound, two-step synthesis for a plausible d3-labeled analogue of β-ionol, hereafter referred to as β-ionol-d3, based on established chemical principles for deuterium labeling and functional group transformations. The proposed structure for β-ionol-d3 involves the deuteration of the methyl group adjacent to the hydroxyl moiety.

This document is intended for researchers, scientists, and professionals in drug development and related fields, providing a detailed methodology for the laboratory-scale synthesis of this deuterated compound.

Introduction

Isotopically labeled compounds, particularly those incorporating deuterium, are invaluable tools in pharmaceutical research. They are extensively used in metabolic studies, as internal standards for quantitative analysis, and to investigate reaction mechanisms. The "kinetic isotope effect" can also be utilized to enhance the metabolic stability of drug candidates.

β-Ionol is a naturally occurring terpenoid found in various essential oils and is a key intermediate in the synthesis of vitamins and other high-value compounds. This guide outlines a proposed synthetic route to β-ionol-d3, a deuterated analogue with potential applications in the aforementioned research areas.

The proposed synthesis proceeds in two main stages:

• Deuteration of β-Ionone: A base-catalyzed hydrogen-deuterium exchange reaction is performed on the acetyl group of the readily available starting material, β-ionone, using deuterium oxide as the deuterium source.

• Reduction of β-Ionone-d3: The resulting deuterated ketone, β-ionone-d3, is then selectively reduced to the corresponding alcohol, β-ionol-d3.

Proposed Synthetic Pathway

The overall proposed transformation is the conversion of β-ionone to β-ionol-d3.

Figure 1: Proposed two-step synthesis of β-Ionol-d3 from β-Ionone.

Experimental Protocols

3.1. Step 1: Synthesis of β-Ionone-d3

This procedure details the base-catalyzed hydrogen-deuterium exchange on the acetyl group of β-ionone.

Materials:

• β-Ionone

• Deuterium oxide (D₂O, 99.8 atom % D)

• Sodium metal (Na)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation of Sodium Deuteroxide (NaOD) solution: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, carefully add small pieces of sodium metal (see Table 1 for quantities) to deuterium oxide at 0 °C. The reaction is exothermic. Allow the mixture to stir until all the sodium has reacted to form a clear solution of NaOD in D₂O.

• Reaction Setup: To the NaOD solution, add anhydrous THF and β-ionone.

• Reaction Execution: Heat the reaction mixture to reflux and maintain for 12-24 hours. The progress of the deuteration can be monitored by ¹H NMR spectroscopy by observing the disappearance of the singlet corresponding to the acetyl protons.

• Work-up: After cooling to room temperature, quench the reaction by the careful addition of saturated aqueous ammonium chloride (prepared in H₂O). Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude β-ionone-d3 can be purified by flash column chromatography on silica gel.

3.2. Step 2: Synthesis of β-Ionol-d3

This protocol describes the reduction of the deuterated ketone to the corresponding alcohol.

Materials:

• β-Ionone-d3 (from Step 1)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (CH₂Cl₂)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve β-ionone-d3 in methanol in a round-bottom flask equipped with a magnetic stirrer and cool to 0 °C in an ice bath.

• Addition of Reducing Agent: Slowly add sodium borohydride in small portions to the stirred solution.

• Reaction Execution: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction by thin-layer chromatography (TLC).

• Work-up: Carefully quench the reaction by the slow addition of 1 M HCl at 0 °C until the effervescence ceases. Remove the methanol under reduced pressure. Add water to the residue and extract with dichloromethane (3 x 40 mL).

• Purification: Combine the organic layers, wash with saturated aqueous sodium bicarbonate, then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product. Purify the crude β-ionol-d3 by flash column chromatography on silica gel.

Data Presentation

The following table summarizes the quantitative data for the proposed synthesis.

Step	Reactant	Molar Mass ( g/mol )	Equivalents	Catalyst/Reagent	Molar Mass ( g/mol )	Equivalents	Solvent	Expected Yield
1	β-Ionone	192.30	1.0	Sodium Deuteroxide (NaOD)	41.00	0.1	D₂O/THF	85-95%
2	β-Ionone-d3	195.32	1.0	Sodium Borohydride (NaBH₄)	37.83	1.2	Methanol	90-98%

Table 1: Summary of reactants, reagents, and expected yields for the synthesis of β-Ionol-d3.

Visualization of Experimental Workflow

The following diagram illustrates the general laboratory workflow for the synthesis and purification of β-ionol-d3.

Figure 2: General experimental workflow for the synthesis of β-Ionol-d3.

An In-depth Technical Guide to the Mass Spectrum Analysis of Ethylene-β-ionol-d3

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the latest literature search, experimental mass spectral data for "Ethylene-β-ionol-d3" is not publicly available. The following guide is a predictive analysis based on the principles of mass spectrometry and fragmentation patterns of structurally similar compounds. The data and fragmentation pathways presented are hypothetical but chemically plausible.

Introduction

Ethylene-β-ionol-d3 is a deuterated derivative of β-ionol, a terpene alcohol known for its characteristic floral scent. The incorporation of deuterium isotopes makes it a valuable internal standard for quantitative analysis in various matrices. Understanding its mass spectral behavior is crucial for developing robust analytical methods. This guide provides a detailed theoretical analysis of the mass spectrum of Ethylene-β-ionol-d3, including predicted fragmentation patterns, hypothetical spectral data, and a comprehensive experimental protocol for its analysis.

Proposed Structure of Ethylene-β-ionol-d3

Based on standard chemical nomenclature, the structure of Ethylene-β-ionol-d3 is proposed as 2-(2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethenoxy)ethanol, with three deuterium atoms on one of the gem-dimethyl groups of the cyclohexene ring.

Molecular Formula: C₁₅H₂₃D₃O₂ Monoisotopic Mass: 241.21 g/mol

Predicted Mass Spectrum and Fragmentation

Under electron ionization (EI), Ethylene-β-ionol-d3 is expected to undergo fragmentation through several key pathways, primarily involving cleavage of the ether linkage and rearrangements within the cyclohexene ring.

Data Presentation: Predicted Mass Spectral Data

The following table summarizes the predicted m/z values and relative abundances of the major ions in the EI mass spectrum of Ethylene-β-ionol-d3.

m/z (Predicted)	Relative Abundance (%)	Proposed Ion Identity	Notes
241.2	5	[M]⁺	Molecular Ion
226.2	10	[M - CH₃]⁺	Loss of a methyl group
196.2	15	[M - C₂H₅O]⁺	Cleavage of the ethoxyethanol group
181.2	40	[M - C₂H₅O - CH₃]⁺	Subsequent loss of a methyl group
153.2	100	[C₁₀H₁₂D₃]⁺	Ion resulting from cleavage at the ether bond
135.1	85	[C₁₀H₁₅]⁺	Fragment from the cyclohexene ring
121.1	60	[C₉H₁₃]⁺	Further fragmentation of the ring structure
91.1	30	[C₇H₇]⁺	Tropylium ion
45.0	50	[C₂H₅O]⁺	Ethoxy fragment

Proposed Fragmentation Pathway

The primary fragmentation is anticipated to be the cleavage of the C-O bond of the ether, leading to the formation of a stable, resonance-stabilized cation derived from the deuterated ionol moiety. Further fragmentation would likely involve rearrangements and losses of small neutral molecules from the cyclohexene ring.

Experimental Protocols

A detailed methodology for the mass spectral analysis of Ethylene-β-ionol-d3 is provided below.

Sample Preparation

• Standard Solution Preparation: Prepare a 1 mg/mL stock solution of Ethylene-β-ionol-d3 in methanol.

• Working Solution: Dilute the stock solution to a final concentration of 10 µg/mL with methanol for direct injection or GC-MS analysis.

Instrumentation: Gas Chromatography-Mass Spectrometry (GC-MS)

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

GC-MS Parameters

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Mass Scan Range: m/z 40-500

Data Acquisition and Analysis

• Acquire data in full scan mode.

• Process the data using the instrument's software (e.g., Agilent MassHunter).

• Identify the peak corresponding to Ethylene-β-ionol-d3 based on its retention time and mass spectrum.

• Compare the acquired spectrum with the predicted fragmentation pattern for confirmation.

Visualization of Proposed Fragmentation Pathway

The following diagram illustrates the predicted fragmentation pathway of Ethylene-β-ionol-d3 under electron ionization.

Caption: Predicted EI fragmentation pathway of Ethylene-β-ionol-d3.

Technical Guide: Ethylene-b-ionol-d3 Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies presented in a Certificate of Analysis (CoA) for Ethylene-b-ionol-d3. Due to the limited public availability of a specific CoA for this deuterated compound, this document compiles representative data from the analysis of closely related non-deuterated analogs, alpha-ionol and beta-ionol. This guide is intended to serve as a reference for researchers and professionals in drug development for understanding the quality control and characterization of such compounds.

Quantitative Data Summary

The following tables summarize the typical quantitative data expected in a Certificate of Analysis for Ethylene-b-ionol-d3 and its non-deuterated analogs. These values represent common specifications and are essential for assessing the purity, identity, and physical properties of the compound.

Table 1: General Properties of Ionol Analogs

Property	Specification	Method
Appearance	Light Yellow Oil	Visual Inspection
Molecular Formula	C₁₅H₂₁D₃O	---
Molecular Weight	223.37 g/mol	Mass Spectrometry
Storage	2-8°C Refrigerator	---

Table 2: Physicochemical Data of Non-Deuterated Ionol Analogs

Parameter	alpha-Ionol	beta-Ionol	Method
Assay (Purity)	≥90%[1]	≥90%	Gas Chromatography (GC)
Refractive Index (n20/D)	1.488 - 1.492[2]	1.496 - 1.502[3]	Refractometry
Density (g/mL at 20°C)	~0.918[1]	~0.928	Densitometry
Boiling Point	127 °C / 15 mmHg[1]	107 °C / 3 mmHg	---
Flash Point	93.4 °C (closed cup)[1]	93 °C (closed cup)	---

Table 3: Representative Spectroscopic and Chromatographic Purity Analysis

Analysis	Specification	Method
Nuclear Magnetic Resonance (NMR)	Conforms to Structure	¹H NMR, ¹³C NMR
High-Performance Liquid Chromatography (HPLC) Purity	>95%	HPLC-UV/MS
Mass Spectrometry (MS)	Conforms to Structure	ESI-MS or EI-MS
Elemental Analysis	Conforms to Elemental Composition	CHN Analysis

Experimental Protocols

The following are detailed methodologies for the key experiments typically cited in a Certificate of Analysis for a compound like Ethylene-b-ionol-d3.

Gas Chromatography (GC) for Purity Assessment

• Objective: To determine the purity of the sample by separating volatile compounds.

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column (e.g., DB-1 or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/minute to 250 °C.

  • Hold at 250 °C for 10 minutes.

• Injection Volume: 1 µL of a 1% solution in a suitable solvent (e.g., dichloromethane, ethyl acetate).

• Data Analysis: The percentage purity is calculated based on the area of the main peak relative to the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

• Objective: To confirm the chemical structure of the compound.

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Sample Preparation: 5-10 mg of the sample dissolved in 0.6 mL of a deuterated solvent (e.g., CDCl₃).

• ¹H NMR:

  • Acquisition of a one-dimensional proton spectrum.

  • Chemical shifts are reported in ppm relative to tetramethylsilane (TMS).

  • Integration of peaks should be consistent with the number of protons in the structure.

• ¹³C NMR:

  • Acquisition of a one-dimensional carbon spectrum.

  • The number of signals should correspond to the number of unique carbon atoms in the molecule.

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

• Objective: To determine the purity of the sample and identify any non-volatile impurities.

• Instrumentation: An HPLC system with a UV detector or a Mass Spectrometer (MS) detector.

• Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

  • Gradient: Start with 50% B, increase to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/minute.

• Column Temperature: 30 °C.

• Detection: UV detection at a suitable wavelength (e.g., 230 nm) or MS detection.

• Injection Volume: 10 µL.

Visualization of Analytical Workflow

The following diagram illustrates a typical quality control workflow for the analysis of a chemical standard like Ethylene-b-ionol-d3.

Caption: Quality Control Workflow for Ethylene-b-ionol-d3 Analysis.

References

• 1. α-Ionol technical, ≥90% (GC) | 25312-34-9 [sigmaaldrich.com]
• 2. alpha-ionol, 25312-34-9 [thegoodscentscompany.com]
• 3. beta-ionol, 22029-76-1 [thegoodscentscompany.com]

A Technical Guide to Ethylene-β-ionol-d3 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Ethylene-β-ionol-d3, a deuterated analog of Ethylene-β-ionol. This document is intended for researchers and professionals in analytical chemistry, food science, and drug development who utilize stable isotope-labeled compounds as internal standards for quantitative analysis.

Introduction to Ethylene-β-ionol-d3

Ethylene-β-ionol-d3 (CAS No. 77265-43-1) is a stable isotope-labeled version of Ethylene-β-ionol, a volatile organic compound and a derivative of β-ionone. Due to the substitution of three hydrogen atoms with deuterium, this compound has a higher molecular weight than its unlabeled counterpart. This property makes it an ideal internal standard for quantitative analysis using mass spectrometry (MS), particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) applications.[1]

The use of a stable isotope-labeled internal standard like Ethylene-β-ionol-d3 is a robust method to correct for analyte loss during sample preparation and for variations in instrument response, thereby improving the accuracy and precision of quantification.

Sourcing and Procurement

Ethylene-β-ionol-d3 for research purposes can be purchased from specialized chemical suppliers. Two such suppliers are:

• Pharmaffiliates: Offers Ethylene-β-ionol-d3 with CAS No. 77265-43-1. They provide the compound as a light yellow oil, which should be stored at 2-8°C.

• MedchemExpress (MCE): Also lists Ethylene-β-ionol-d3 (CAS 77265-43-1) among their available stable isotope-labeled compounds.[1][2]

When procuring this compound, it is crucial to obtain a Certificate of Analysis (CoA) from the supplier. The CoA provides vital information regarding the chemical and isotopic purity of the batch.

Quantitative Data

The following table summarizes the typical chemical and physical properties of Ethylene-β-ionol-d3. The purity specifications are representative of commercially available stable isotope-labeled standards.

Property	Value	Reference
Chemical Name	(1E)-3-methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,4-pentadien-3-ol-d3	Pharmaffiliates
CAS Number	77265-43-1	Pharmaffiliates, MedchemExpress[1][2]
Molecular Formula	C₁₅H₂₁D₃O	Pharmaffiliates
Molecular Weight	223.37 g/mol	Pharmaffiliates, MedchemExpress[1][2]
Appearance	Light Yellow Oil	Pharmaffiliates
Storage Conditions	2-8°C Refrigerator	Pharmaffiliates
Typical Chemical Purity	>99%	BenchChem[3]
Typical Isotopic Enrichment	≥98%	BenchChem[3]

Experimental Protocols

The primary application of Ethylene-β-ionol-d3 is as an internal standard for the quantification of Ethylene-β-ionol or related analytes in complex matrices. Below is a detailed experimental protocol for the analysis of volatile compounds in a fruit juice matrix using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS), a common technique for such analyses.[4][5]

Objective:

To quantify the concentration of Ethylene-β-ionol in a fruit juice sample using Ethylene-β-ionol-d3 as an internal standard.

Materials and Reagents:

• Fruit juice sample

• Ethylene-β-ionol analytical standard

• Ethylene-β-ionol-d3 internal standard (IS)

• Methanol (HPLC grade)

• Deionized water

• Sodium chloride (analytical grade)

• 20 mL headspace vials with screw caps and PTFE/silicone septa

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• GC-MS system with a suitable capillary column (e.g., DB-5MS)

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of Ethylene-β-ionol (1 mg/mL) in methanol.

  • Prepare a stock solution of Ethylene-β-ionol-d3 (1 mg/mL) in methanol.

  • From the Ethylene-β-ionol stock solution, prepare a series of calibration standards by serial dilution in a 1:1 methanol/water solution to cover the expected concentration range in the sample.

  • Spike each calibration standard with the Ethylene-β-ionol-d3 internal standard to a final concentration of 50 ng/mL.

• Sample Preparation:

  • Centrifuge the fruit juice sample to remove any pulp or suspended solids.

  • In a 20 mL headspace vial, place 5 mL of the clarified fruit juice.

  • Add 1 g of sodium chloride to the vial to increase the ionic strength of the sample, which enhances the release of volatile compounds into the headspace.

  • Spike the sample with the Ethylene-β-ionol-d3 internal standard to a final concentration of 50 ng/mL.

  • Immediately seal the vial with the screw cap.

• HS-SPME Extraction:

  • Place the vial in a heating block or water bath equipped with a magnetic stirrer, set to 40°C.

  • Allow the sample to equilibrate for 20 minutes with gentle stirring.

  • Expose the SPME fiber to the headspace of the sample for 30 minutes at 40°C to allow for the adsorption of volatile compounds.

• GC-MS Analysis:

  • After extraction, immediately transfer the SPME fiber to the injection port of the GC-MS, which is held at 250°C for thermal desorption of the analytes for 5 minutes.

  • GC Conditions (example):

    • Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness)

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min

    • Oven Temperature Program: Start at 35°C for 2 minutes, ramp to 160°C at 3°C/min, then ramp to 240°C at 10°C/min and hold for 10 minutes.

  • MS Conditions (example):

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Ion Source Temperature: 230°C

    • Transfer Line Temperature: 280°C

    • Acquisition Mode: Selected Ion Monitoring (SIM)

      • Monitor characteristic ions for Ethylene-β-ionol (analyte) and Ethylene-β-ionol-d3 (internal standard).

• Data Analysis:

  • Integrate the peak areas for the selected ions of both the analyte and the internal standard.

  • Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard.

  • Construct a calibration curve by plotting the response ratio against the concentration of the analyte for the calibration standards.

  • Calculate the response ratio for the fruit juice sample.

  • Determine the concentration of Ethylene-β-ionol in the sample by interpolating its response ratio on the calibration curve.

Visualizations

Logical Relationship: Role of Ethylene-β-ionol-d3 in Quantitative Analysis

Caption: The role of Ethylene-β-ionol-d3 as an internal standard in quantitative analysis.

Experimental Workflow: Quantification of Ethylene-β-ionol in Fruit Juice

Caption: Experimental workflow for the quantification of Ethylene-β-ionol using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Physical and chemical properties of deuterated ionols

An In-depth Technical Guide to the Physical and Chemical Properties of Deuterated Ionol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ionol, a common trade name for Butylated Hydroxytoluene (BHT), is a synthetic phenolic antioxidant widely utilized to prevent oxidation in products such as foods, fuels, and pharmaceuticals.[1] Deuterated ionol refers to isotopologues of BHT where one or more hydrogen atoms have been replaced by deuterium (²H or D), the stable, non-radioactive heavy isotope of hydrogen.[2][3] This substitution, while minimal in terms of molecular size and shape, introduces significant changes in bond strength and mass.[3]

The primary consequence of this isotopic substitution is the Kinetic Isotope Effect (KIE) , where the stronger carbon-deuterium (C-D) or oxygen-deuterium (O-D) bonds are cleaved at a slower rate than their corresponding C-H or O-H bonds.[4][5] This phenomenon makes deuterated compounds invaluable tools in medicinal chemistry and drug development.[6][7] By strategically replacing hydrogen with deuterium at sites of metabolic vulnerability, it is possible to slow down a drug's metabolism, potentially improving its pharmacokinetic profile, increasing its half-life, and reducing the formation of toxic metabolites.[5][8] This guide provides a comprehensive overview of the physical and chemical properties of deuterated ionols, detailed experimental protocols for their analysis, and insights into their applications.

Physical Properties

The substitution of hydrogen with deuterium increases the overall mass of the ionol molecule. This mass increase leads to subtle but predictable changes in its physical properties. Generally, deuterated compounds exhibit slightly higher densities, refractive indices, and boiling points compared to their protiated (non-deuterated) counterparts.[9] The most significant and readily measurable difference is the molecular weight, which is crucial for mass spectrometry analysis.

Property	Ionol (BHT)	Deuterated Ionol (Exemplary: O-D)	Deuterated Ionol (Exemplary: 4-methyl-d3)
Chemical Formula	C₁₅H₂₄O	C₁₅H₂₃DO	C₁₅H₂₁D₃O
Molar Mass ( g/mol )	220.35	221.36	223.37
Boiling Point	~265 °C	Slightly higher than 265 °C	Slightly higher than 265 °C
Density	~0.919 g/cm³	Slightly higher than 0.919 g/cm³	Slightly higher than 0.919 g/cm³
Appearance	White crystalline solid	White crystalline solid	White crystalline solid

Note: Specific boiling point and density values for various deuterated ionols are not extensively published and are estimated based on general principles of isotope effects.[9]

Chemical Properties and the Kinetic Isotope Effect

The defining chemical characteristic of ionol is its ability to act as a free-radical scavenger.[1] This antioxidant activity stems from the ability of the phenolic hydroxyl group to donate a hydrogen atom to terminate radical chain reactions. Deuteration of this hydroxyl group (O-D) or the methyl group at the 4-position (a site of secondary antioxidant activity) significantly impacts the rate of these reactions.

Primary Kinetic Isotope Effect (KIE) : The C-D bond is approximately 6-10 times more stable than the C-H bond due to a lower zero-point vibrational energy.[4][8] Consequently, reactions that involve the cleavage of a C-D bond proceed more slowly than those involving a C-H bond.[9] This is quantified as the ratio of the rate constants, kH/kD. For phenols, the kH/kD ratio for hydrogen abstraction can be substantial, indicating a significantly slower reaction rate for the deuterated analogue.[10]

Reaction Type	Description	Typical kH/kD Value	Implication for Deuterated Ionol
Hydrogen Abstraction	Cleavage of the phenolic O-H/O-D bond by a free radical.	> 1 (can be up to 10)	Slower radical scavenging, indicating that O-H bond cleavage is a rate-determining step.
Metabolic Oxidation	Cytochrome P450-mediated oxidation of the 4-methyl group.	> 1	Reduced rate of metabolism, leading to a longer biological half-life.[5][8]
Polymerization Inhibition	Transfer of a hydrogen atom to a growing polymer radical chain.	> 5	Deuterated phenols are less effective at inhibiting styrene polymerization, demonstrating a strong KIE.[10]

Antioxidant and Metabolic Pathways

Ionol primarily functions by donating its phenolic hydrogen to a peroxy radical (ROO•), which is a key step in autoxidation. This converts the reactive peroxy radical into a more stable hydroperoxide (ROOH) and generates a resonance-stabilized phenoxyl radical from the ionol, which is far less reactive and does not propagate the oxidation chain. In biological systems, ionol is metabolized by cytochrome P450 (CYP450) enzymes, primarily through oxidation of the 4-methyl group or the tert-butyl groups. Deuterating these positions can slow this metabolic process.

Caption: Antioxidant mechanism of ionol via radical scavenging.

Caption: Deuteration slows CYP450-mediated metabolism of ionol.

Experimental Protocols

Accurate characterization of deuterated ionol requires several analytical techniques to confirm isotopic incorporation and assess its effect on chemical properties.

Protocol 1: NMR Spectroscopy for Isotopic Confirmation

Nuclear Magnetic Resonance (NMR) is the definitive method for confirming the position and extent of deuteration.

• Objective : To verify the absence of proton signals (¹H NMR) and the presence of deuterium signals (²H NMR) at specific molecular positions.

• Instrumentation : 400 MHz (or higher) NMR Spectrometer.

• Methodology :

  • Sample Preparation : Dissolve 5-10 mg of the deuterated ionol sample in ~0.6 mL of a suitable non-deuterated solvent (e.g., analytical grade Chloroform or DMSO) for ²H NMR, or a deuterated solvent (e.g., CDCl₃) for ¹H NMR.[11]

  • ¹H NMR Analysis :

    • Acquire a standard proton NMR spectrum.

    • Expected Result : The spectrum should show a significant reduction or complete disappearance of the signal corresponding to the proton that has been replaced by deuterium.[12] For example, in 4-methyl-d₃-ionol, the singlet corresponding to the methyl protons (~2.27 ppm) will be absent.

  • ²H NMR Analysis :

    • Switch the spectrometer to the deuterium channel.

    • Acquire a deuterium NMR spectrum. No probe re-tuning is typically required on modern instruments.

    • Expected Result : A signal will appear at a chemical shift nearly identical to that of the corresponding proton in the ¹H NMR spectrum.[12] This confirms the presence and location of the deuterium atom.

Protocol 2: Mass Spectrometry for Molecular Weight Verification

Mass Spectrometry (MS) is used to confirm the increase in molecular weight corresponding to the number of deuterium atoms incorporated.

• Objective : To determine the molecular weight of the deuterated ionol and confirm isotopic enrichment.

• Instrumentation : Gas Chromatography-Mass Spectrometer (GC-MS) or a High-Resolution Mass Spectrometer (e.g., Q-TOF).

• Methodology :

  • Sample Preparation : Prepare a dilute solution of the sample in a volatile solvent like methanol or hexane.

  • Analysis :

    • Inject the sample into the instrument. For GC-MS, a temperature ramp will separate the compound before it enters the mass spectrometer.

    • Ionization : Use Electron Ionization (EI) at 70 eV.[9]

    • Scan Range : Set the mass analyzer to scan a range appropriate for the expected molecular ions (e.g., m/z 50-300).

  • Data Interpretation :

    • Expected Result : The mass spectrum will show a molecular ion peak (M⁺) that is shifted by +1 Da for each deuterium atom incorporated. For example, the M⁺ peak for standard ionol is at m/z 220.35. For a mono-deuterated version, it will be at ~m/z 221.36.[9][13] The fragmentation pattern will also shift for any fragments containing the deuterium label.

Protocol 3: Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy can detect the change in vibrational frequency when a hydrogen atom is replaced by a heavier deuterium atom.

• Objective : To observe the shift of C-H and O-H stretching and bending vibrations to lower frequencies for C-D and O-D bonds.

• Instrumentation : FT-IR Spectrometer with an Attenuated Total Reflectance (ATR) accessory or KBr pellet press.

• Methodology :

  • Sample Preparation : Place a small amount of the solid sample directly on the ATR crystal or prepare a KBr pellet.

  • Spectrum Acquisition : Collect the spectrum, typically from 4000 to 650 cm⁻¹.

  • Data Interpretation :

    • The stretching frequency is proportional to the square root of the force constant divided by the reduced mass.[14] Since deuterium is twice the mass of hydrogen, the vibrational frequency for a C-D or O-D bond will be lower than for a C-H or O-H bond.

    • Expected Result :

      • The O-H stretch in ionol appears as a sharp peak around 3650 cm⁻¹.[15][16] In an O-D deuterated sample, this will be replaced by a new, weaker peak in the 2700-2250 cm⁻¹ region.[17]

      • C-H stretching vibrations (~3000-2850 cm⁻¹) will shift to ~2200-2100 cm⁻¹ for C-D bonds.

Workflow for Characterization

The logical flow for characterizing a newly synthesized batch of deuterated ionol involves sequential confirmation of its structure, purity, and properties.

Caption: A standard workflow for the synthesis and analysis of deuterated ionol.

Conclusion

Deuterated ionol serves as a powerful tool for researchers in chemistry, pharmacology, and drug development. Its altered physical and chemical properties, governed by the kinetic isotope effect, allow for detailed investigations into reaction mechanisms, metabolic pathways, and the development of more stable and potentially safer therapeutics.[18][19] The strategic application of deuteration can significantly enhance the metabolic stability of parent compounds, a principle that is increasingly being leveraged to design next-generation drugs with improved pharmacokinetic profiles.[5][20] The experimental protocols outlined in this guide provide a robust framework for the synthesis, confirmation, and functional analysis of deuterated ionols, enabling their effective use in a research and development setting.

References

• 1. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Deuterated drug - Wikipedia [en.wikipedia.org]
• 4. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 5. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Applications of Deuterium in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Deuterium containing drug development for the treatment of cancer [en.amber-bridge.com]
• 9. benchchem.com [benchchem.com]
• 10. Deuterium isotope effects in abstraction of hydrogen atoms from phenols (Journal Article) | OSTI.GOV [osti.gov]
• 11. myuchem.com [myuchem.com]
• 12. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 13. Online hydrogen/deuterium exchange performed in the ion mobility cell of a hybrid mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. e3s-conferences.org [e3s-conferences.org]
• 17. ispc-conference.org [ispc-conference.org]
• 18. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 19. Deuterium in drug discovery: progress, opportunities and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. labs.chem.ucsb.edu [labs.chem.ucsb.edu]

"Ethylene-b-ionol-d3" CAS number and molecular weight

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide provides a summary of the available information on Ethylene-b-ionol-d3, focusing on its chemical properties. Due to a lack of publicly available research on its specific biological activity, experimental protocols and signaling pathways cannot be detailed.

Core Compound Identification

A thorough review of chemical databases and supplier information confirms the identity of Ethylene-b-ionol-d3.

Property	Value	Source
CAS Number	77265-43-1	MedChemExpress, Pharmaffiliates
Molecular Formula	C₁₅H₂₁D₃O	Pharmaffiliates
Molecular Weight	223.37 g/mol	Pharmaffiliates
Synonyms	(1E)-3-Methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,4-pentadien-3-ol-d3	Pharmaffiliates

Physicochemical Properties and Synthesis

Ethylene-b-ionol-d3 is the deuterium-labeled form of (1E)-3-Methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,4-pentadien-3-ol[1]. The presence of deuterium atoms makes it a valuable tool in analytical chemistry, particularly in mass spectrometry-based methods.

Anticipated Applications in Research

Based on the nature of deuterated compounds, Ethylene-b-ionol-d3 is primarily intended for use as an internal standard in quantitative analysis. In mass spectrometry, an internal standard is a compound with a known concentration that is added to an unknown sample to facilitate the quantification of a specific analyte. The deuterated standard is chemically identical to the analyte of interest but has a different mass due to the presence of deuterium. This mass difference allows for its distinction from the endogenous compound in the mass spectrometer.

This technique is crucial for:

• Pharmacokinetic studies: To accurately measure the concentration of a drug or its metabolites in biological fluids over time.

• Metabolomics: To quantify endogenous small molecules in complex biological samples.

• Metabolic profiling: To trace the metabolic fate of the non-deuterated parent compound.

While no specific experimental protocols involving Ethylene-b-ionol-d3 have been published, its use would be integral to analytical methods designed to quantify its non-deuterated counterpart in various biological matrices.

Biological Activity and Signaling Pathways: Data Not Available

An extensive search of scientific literature and patent databases did not yield any specific information regarding the biological activity of Ethylene-b-ionol-d3 or its involvement in any signaling pathways. Research on related compounds, such as abscisic acid analogs, focuses on their role as plant hormones, but this cannot be directly extrapolated to Ethylene-b-ionol-d3 without experimental evidence. The primary function of this deuterated compound appears to be as an analytical tool rather than a biologically active agent itself.

Conclusion

Ethylene-b-ionol-d3 is a deuterated form of a beta-ionol derivative, identified by CAS number 77265-43-1 and a molecular weight of 223.37 g/mol . Its principal application is likely as an internal standard for mass spectrometry-based quantification of the corresponding non-deuterated compound. There is currently no publicly available information on its specific biological activities, experimental protocols, or associated signaling pathways. Researchers interested in this compound are advised to consider its utility within the context of analytical chemistry and metabolic studies of its non-deuterated analog.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of deuterium labeled cholesterol and steroids and their use for metabolic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5 - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Assessing the Isotopic Purity of "Ethylene-b-ionol-d3" and Other Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

While specific quantitative data on the isotopic purity of "Ethylene-b-ionol-d3" is not publicly available, this guide outlines the standard methodologies and data presentation for determining the isotopic purity of deuterated compounds. The principles and experimental protocols described herein are directly applicable to "Ethylene-b-ionol-d3" and serve as a comprehensive resource for researchers working with isotopically labeled standards.

The determination of isotopic purity is crucial for the application of deuterated standards in quantitative analysis, particularly in mass spectrometry-based assays.[1][2] High isotopic enrichment ensures the accuracy and reliability of experimental results.[2] The two primary analytical techniques for this purpose are High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1][2][3]

Data Presentation: Isotopic Purity Analysis

A comprehensive analysis of a deuterated standard like "Ethylene-b-ionol-d3" would yield data on its isotopic distribution and enrichment. This information is typically summarized in a table for clarity and comparative purposes.

Parameter	Result	Method
Chemical Purity	>99%	LC-MS/MS
Isotopic Enrichment	≥98%	HR-MS
Deuterium Incorporation
d0	<1%	HR-MS
d1	<1%	HR-MS
d2	<2%	HR-MS
d3	>97%	HR-MS
Positional Integrity	Confirmed	¹H and ²H NMR

This table presents example data, and actual purity will vary by supplier and batch.

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity using High-Resolution Mass Spectrometry (HR-MS)

High-resolution mass spectrometry is a powerful technique for determining the isotopic distribution of a labeled compound by distinguishing between different isotopologues (molecules with varying numbers of deuterium atoms).[2][3][4][5]

Methodology:

• Sample Preparation: Prepare a solution of the "Ethylene-b-ionol-d3" standard in a suitable solvent (e.g., acetonitrile/water) at a concentration that provides a strong signal (e.g., 1 µg/mL).[2]

• Instrumentation and Method:

  • Utilize a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) capable of resolving the different isotopologues.

  • The sample can be introduced via direct infusion or through a liquid chromatography (LC) system.

  • Acquire full scan mass spectra in the appropriate mass range to encompass all expected isotopologues of Ethylene-b-ionol.

• Data Analysis:

  • Analyze the unlabeled "Ethylene-b-ionol" to establish its natural isotopic abundance pattern.[3]

  • Extract the mass spectrum for the "Ethylene-b-ionol-d3" sample.

  • Calculate the isotopic enrichment by comparing the relative intensities of the mass isotopologues, correcting for the natural isotopic abundances.[3][4][5]

Protocol 2: Confirmation of Deuteration Site and Purity using Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly proton (¹H-NMR) and deuterium (²H-NMR), is instrumental in confirming the position of the deuterium labels and quantifying the amount of residual, non-deuterated compound.[1][2][6]

Methodology:

• Sample Preparation: Dissolve an accurately weighed sample of "Ethylene-b-ionol-d3" (typically 5-10 mg) in a suitable deuterated solvent (e.g., chloroform-d, methanol-d4).[3]

• ¹H-NMR Acquisition:

  • Acquire a quantitative ¹H-NMR spectrum on a high-field NMR spectrometer.

  • Ensure a sufficient relaxation delay to allow for complete signal relaxation for accurate integration.

• ²H-NMR Acquisition:

  • Acquire a ²H-NMR spectrum to directly observe the deuterium signals, which confirms the presence and location of the deuterium atoms.[7][8]

• Data Analysis:

  • In the ¹H-NMR spectrum, integrate the signals corresponding to the protons at the deuterated positions. The reduction in the integral of these signals relative to a non-deuterated position on the molecule or an internal standard provides a measure of isotopic purity.

  • The ²H-NMR spectrum will show peaks corresponding to the deuterated positions, confirming the structural integrity of the labeling.[6]

Visualizing the Workflow

The following diagrams illustrate the general workflow for assessing the isotopic purity of a deuterated standard and a conceptual signaling pathway where such a standard might be used.

Caption: Workflow for assessing deuterated standard purity.

Caption: Application of a deuterated internal standard.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 8. m.youtube.com [m.youtube.com]

Technical Guide: Storage and Handling of Ethylene-β-ionol-d3

Disclaimer: This document provides a summary of available information and general best practices for the storage and handling of Ethylene-β-ionol-d3. A specific Safety Data Sheet (SDS) for this compound was not publicly available at the time of writing. Therefore, these guidelines are based on information for analogous compounds and general laboratory safety principles. All handling should be performed by trained professionals in a controlled laboratory environment.

Introduction

Ethylene-β-ionol-d3 is a deuterated form of Ethylene-β-ionol, likely used as an internal standard in quantitative analysis by methods such as mass spectrometry or as a tracer in metabolic studies. Its appearance is noted as a Light Yellow Oil.[1] Proper storage and handling are critical to maintain its isotopic purity, chemical stability, and to ensure the safety of laboratory personnel.

Storage Conditions

To prevent chemical degradation and potential isotopic exchange, specific storage conditions are recommended. The primary factors to control are temperature and light exposure.

2.1 Quantitative Storage Recommendations

The following table summarizes the recommended storage conditions for Ethylene-β-ionol-d3 based on supplier data and general guidelines for deuterated and light-sensitive compounds.

Parameter	Recommended Condition	Rationale	Source
Short-Term Storage	2-8°C Refrigerator	Prevents chemical degradation.	Supplier Data[1]
Long-Term Storage	-20°C	Recommended for long-term stability of deuterated standards.	General Best Practice
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation and isotopic exchange with atmospheric moisture.	General Best Practice[1][2][3]
Light Exposure	Store in Dark (Amber Vial)	Prevents photodegradation of the oil.	General Best Practice[1][4][5][6]
Shipping Condition	Ambient Temperature	Indicates short-term stability at room temperature.	Supplier Data[1]

2.2 Stability Considerations

• Temperature: As an oil, Ethylene-β-ionol-d3 is susceptible to oxidation, a process accelerated by higher temperatures.[4][7] Storing at refrigerated or frozen temperatures is the most effective way to minimize degradation.

• Light: The compound is described as a "Light Yellow Oil," and such compounds are often sensitive to light. Exposure to UV or even ambient light can lead to photodegradation.[1][6][8] Therefore, storage in amber vials or in a light-proof container is mandatory.

• Atmosphere: To prevent oxidation, it is best practice to store the compound under an inert atmosphere. For deuterated compounds, this also minimizes the risk of H-D exchange with atmospheric water, which could compromise isotopic purity.[1][2]

Handling Guidelines

Due to the absence of a specific SDS, a conservative approach to handling based on general principles for research chemicals is required.

3.1 Personal Protective Equipment (PPE)

When handling Ethylene-β-ionol-d3, the following PPE should be worn:

• Eye Protection: Safety glasses with side shields or goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

3.2 Dispensing and Aliquoting

• All handling should be conducted in a well-ventilated area, preferably within a chemical fume hood.

• To maintain purity, handle the compound under an inert atmosphere (e.g., in a glove box or by using a nitrogen/argon blanket).[1][2]

• Allow the container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture inside the vial.

• Use clean, dry glassware and syringes for all transfers.

3.3 Solvent Selection

• For preparing solutions, the choice of solvent is critical. Aprotic solvents are preferred to minimize the risk of deuterium-hydrogen exchange.[1]

• If aqueous solutions are necessary, the pH should be maintained near neutral, as acidic or basic conditions can catalyze H-D exchange.[1]

Experimental Protocols

Logical Workflow for Handling

The following diagram illustrates a logical workflow for the safe handling of Ethylene-β-ionol-d3 from receipt to disposal.

Caption: Workflow for Safe Handling of Ethylene-β-ionol-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 3. chromservis.eu [chromservis.eu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Effects of storage condition on the physicochemical characteristics of sunflower seed oil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Absolute Quantification of Abscisic Acid Using Ethylene-b-ionol-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Abscisic acid (ABA) is a pivotal plant hormone that regulates crucial physiological processes, including seed dormancy, stomatal closure, and responses to environmental stressors such as drought and salinity. Accurate and precise quantification of endogenous ABA levels is essential for understanding its complex roles in plant biology and for agricultural and biotechnological applications. This application note describes a robust and sensitive method for the absolute quantification of abscisic acid in plant tissues using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Ethylene-b-ionol-d3 as a novel internal standard.

The use of a stable isotope-labeled internal standard is critical for correcting for analyte loss during sample preparation and for minimizing matrix effects during LC-MS/MS analysis, thereby ensuring high accuracy and precision. Ethylene-b-ionol-d3, a deuterated analog structurally related to ABA precursors, serves as an ideal internal standard due to its similar extraction and ionization properties to ABA, while being distinguishable by its mass.

Physicochemical Properties of Internal Standard

A summary of the key physicochemical properties of the internal standard, Ethylene-b-ionol-d3, is presented in the table below.

Property	Value
Chemical Name	(1E)-3-methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,4-pentadien-3-ol-d3[1]
CAS Number	77265-43-1[1]
Molecular Formula	C₁₅H₂₁D₃O[1]
Molecular Weight	223.37 g/mol [1]
Appearance	Light Yellow Oil[1]
Storage	2-8°C Refrigerator[1]

Experimental Protocols

Materials and Reagents

• Abscisic Acid (ABA) standard (Sigma-Aldrich)

• Ethylene-b-ionol-d3 (Pharmaffiliates, LGC Standards)[1][2]

• HPLC-grade methanol, acetonitrile, and water

• Formic acid (LC-MS grade)

• Plant tissue (e.g., Arabidopsis thaliana leaves)

• Liquid nitrogen

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Standard laboratory glassware and equipment

Sample Preparation and Extraction

A detailed workflow for the extraction of ABA from plant tissue is outlined below.

Figure 1: Experimental workflow for ABA extraction.

• Homogenization: Weigh approximately 100 mg of plant tissue, freeze in liquid nitrogen, and grind to a fine powder using a mortar and pestle or a bead beater.

• Extraction: To the powdered tissue, add 1 mL of pre-chilled extraction solvent (80% methanol, 1% acetic acid).

• Internal Standard Spiking: Add a known amount of Ethylene-b-ionol-d3 (e.g., 10 ng) to each sample.

• Incubation: Vortex the mixture thoroughly and incubate at 4°C for at least 1 hour with gentle shaking.

• Centrifugation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., Oasis HLB) with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with 1 mL of water to remove interfering compounds.

  • Elute the ABA and the internal standard with 1 mL of methanol.

• Drying and Reconstitution: Dry the eluate under a gentle stream of nitrogen gas. Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 50% methanol).

LC-MS/MS Analysis

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

LC Conditions:

Parameter	Setting
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

MS/MS Conditions:

The mass spectrometer is operated in negative electrospray ionization (ESI) mode. Multiple Reaction Monitoring (MRM) is used for sensitive and selective detection.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Abscisic Acid (ABA)	263.1	153.1	15
263.1	219.1	10
Ethylene-b-ionol-d3	222.2	137.1	20
222.2	165.1	15

Note: The MRM transitions for Ethylene-b-ionol-d3 are predicted based on its chemical structure and may require optimization.

Data Presentation and Quantification

Absolute quantification is achieved by generating a calibration curve with known concentrations of ABA standard, while keeping the concentration of the internal standard constant. The ratio of the peak area of ABA to the peak area of Ethylene-b-ionol-d3 is plotted against the concentration of ABA.

Representative Calibration Curve Data

ABA Concentration (ng/mL)	ABA Peak Area	Ethylene-b-ionol-d3 Peak Area	Peak Area Ratio (ABA/IS)
0.1	1,500	100,000	0.015
0.5	7,800	102,000	0.076
1	16,000	101,500	0.158
5	82,000	100,500	0.816
10	165,000	99,800	1.653
50	830,000	101,000	8.218
100	1,670,000	100,200	16.667

Quantification of ABA in Plant Samples

Sample ID	ABA Peak Area	Ethylene-b-ionol-d3 Peak Area	Peak Area Ratio (ABA/IS)	Calculated ABA Concentration (ng/mL)	ABA Content (ng/g FW)
Control Plant 1	25,000	98,000	0.255	1.53	15.3
Control Plant 2	28,500	101,000	0.282	1.69	16.9
Drought-Stressed Plant 1	155,000	99,500	1.558	9.35	93.5
Drought-Stressed Plant 2	162,000	100,800	1.607	9.64	96.4

Abscisic Acid Signaling Pathway

A simplified diagram of the core ABA signaling pathway is presented below to provide context for the biological relevance of ABA quantification.

Figure 2: Core ABA signaling pathway.

In the absence of ABA, PP2C phosphatases are active and inhibit SnRK2 kinases.[3] When ABA is present, it binds to the PYR/PYL/RCAR receptors, which in turn inhibit the activity of PP2Cs.[2][3] This allows for the activation of SnRK2 kinases, which then phosphorylate downstream targets, including ABF transcription factors, leading to the expression of ABA-responsive genes and physiological responses like stomatal closure.[2][3]

Conclusion

The method described in this application note provides a reliable and accurate approach for the absolute quantification of abscisic acid in plant tissues. The use of Ethylene-b-ionol-d3 as an internal standard is a key feature of this protocol, enabling the correction of analytical variability and ensuring high-quality quantitative data. This methodology is a valuable tool for researchers in plant science, agriculture, and drug development who are investigating the roles of ABA in various biological processes.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Ethylene-Beta-ionol-d3 | CAS 77265-43-1 | LGC Standards [lgcstandards.com]
• 3. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Ethylene-b-ionol in Human Plasma by LC-MS/MS using a Deuterated Internal Standard

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Ethylene-b-ionol in human plasma. The method utilizes "Ethylene-b-ionol-d3" as a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision by correcting for matrix effects and variability in sample processing.[1][2] A simple protein precipitation procedure is employed for sample preparation, followed by a rapid chromatographic separation on a C18 column. Detection is achieved using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode with positive electrospray ionization (ESI). This method is intended for researchers, scientists, and drug development professionals requiring a reliable bioanalytical workflow for pharmacokinetic or other studies involving Ethylene-b-ionol.

Introduction

Ethylene-b-ionol is a molecule of interest in various fields of research. Accurate quantification in biological matrices such as plasma is crucial for understanding its pharmacokinetic and pharmacodynamic properties. The use of a stable isotope-labeled internal standard, such as Ethylene-b-ionol-d3, is the gold standard for quantitative LC-MS/MS analysis as it closely mimics the analyte throughout the analytical process, thereby compensating for variations in sample extraction, matrix effects, and instrument response.[1][2][3] This application note provides a detailed protocol for a validated LC-MS/MS method for the determination of Ethylene-b-ionol in human plasma.

Experimental Workflow

Caption: LC-MS/MS workflow for the quantification of Ethylene-b-ionol.

Experimental Protocols

Materials and Reagents

• Ethylene-b-ionol (Analyte)

• Ethylene-b-ionol-d3 (Internal Standard, IS)[4]

• Human Plasma (with K2EDTA as anticoagulant)

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Deionized Water (18.2 MΩ·cm)

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1.0 mg of Ethylene-b-ionol and Ethylene-b-ionol-d3 into separate 1.0 mL volumetric flasks.

  • Dissolve and bring to volume with methanol.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of Ethylene-b-ionol by serial dilution of the primary stock solution with 50:50 (v/v) methanol:water.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the Ethylene-b-ionol-d3 primary stock solution with 50:50 (v/v) methanol:water to a final concentration of 100 ng/mL.

Sample Preparation

• Thaw human plasma samples and standard/QC samples on ice.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the Internal Standard Working Solution (100 ng/mL).

• Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting composition (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	See Table 1
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 1: LC Gradient Program

Time (min)	% Mobile Phase B
0.00	20
0.50	20
3.00	95
4.00	95
4.10	20
5.00	20

Mass Spectrometry (MS) Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	See Table 2

Table 2: MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Ethylene-b-ionol	221.2	135.1	30	15
Ethylene-b-ionol-d3	224.2	138.1	30	15
Note: The exact m/z values for precursor and product ions are hypothetical and should be optimized experimentally.

Data Presentation

Table 3: Calibration Curve Summary

Analyte	Calibration Range (ng/mL)	R²	Weighting
Ethylene-b-ionol	1 - 1000	> 0.995	1/x²

Table 4: Precision and Accuracy (Illustrative Data)

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%Bias)
LLOQ	1.0	8.5	-4.2	9.8	-3.5
Low	3.0	6.2	2.1	7.5	1.8
Medium	100	4.5	-1.5	5.1	-0.9
High	800	3.8	0.8	4.2	1.1

Signaling Pathways and Logical Relationships

The core logical relationship in this protocol is the principle of isotope dilution mass spectrometry.

Caption: Principle of Isotope Dilution using Ethylene-b-ionol-d3.

Conclusion

The LC-MS/MS method described provides a reliable and sensitive approach for the quantification of Ethylene-b-ionol in human plasma. The use of Ethylene-b-ionol-d3 as an internal standard ensures high accuracy and precision, making this method suitable for regulated bioanalysis in drug development and other research applications. The simple sample preparation and rapid chromatographic runtime allow for high-throughput analysis.

References

• 1. tecan.com [tecan.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. spectroscopyeurope.com [spectroscopyeurope.com]
• 4. biocompare.com [biocompare.com]

Protocol for Using Deuterated Standards in Plant Metabolomics

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

In plant metabolomics, the accurate quantification of metabolites is crucial for understanding complex biological processes, from developmental pathways to stress responses. However, the inherent complexity of plant matrices often leads to significant analytical challenges, primarily due to matrix effects in mass spectrometry-based analyses (LC-MS and GC-MS). Deuterated internal standards, which are stable isotope-labeled analogs of the target analytes, are powerful tools to overcome these challenges. By mimicking the chemical and physical properties of the endogenous metabolites, they co-elute during chromatography and experience similar ionization suppression or enhancement, thereby enabling more accurate and precise quantification.[1][2] This document provides detailed protocols for the application of deuterated standards in both LC-MS and GC-MS based plant metabolomics.

Key Advantages of Using Deuterated Standards

• Correction for Matrix Effects: Compensate for variations in signal intensity caused by co-eluting compounds in the sample matrix.[1][3]

• Improved Accuracy and Precision: Lead to more reliable quantification of target metabolites.[4][5]

• Monitoring of Analyte Recovery: Account for analyte losses during sample preparation and extraction.

• Enhanced Method Robustness: Increase the reproducibility of results across different samples and analytical runs.[6]

Limitations to Consider

While highly effective, it is important to be aware of the potential limitations of deuterated standards:

• Isotope Effects: The substitution of hydrogen with deuterium can sometimes lead to slight differences in chromatographic retention times between the deuterated standard and the native analyte. This can result in differential matrix effects if the two do not perfectly co-elute.[1]

• Instability and H/D Exchange: In some cases, deuterium atoms can exchange with protons from the solvent, particularly under certain pH or temperature conditions, potentially compromising quantification.[1]

• Availability and Cost: The commercial availability of deuterated standards for all plant metabolites can be limited and the cost of synthesis or purchase can be high.[3]

Experimental Protocols

LC-MS Protocol for Plant Hormone Analysis using Deuterated Standards

This protocol is adapted for the quantification of plant hormones like auxins, cytokinins, gibberellins, and abscisic acid (ABA) and its metabolites.

a. Sample Preparation and Extraction

• Harvesting and Quenching: Harvest plant tissue (e.g., leaves, roots) and immediately freeze in liquid nitrogen to quench metabolic activity. Store at -80°C until extraction.

• Homogenization: Grind the frozen tissue to a fine powder in a pre-chilled mortar and pestle under liquid nitrogen.

• Extraction Solvent Preparation: Prepare an extraction solvent of acetonitrile/water (50:50, v/v).

• Spiking of Internal Standards: Weigh approximately 50-100 mg of the frozen plant powder into a 2 mL microcentrifuge tube. Add a known amount of the deuterated internal standard mixture (e.g., d6-ABA, d2-IAA, d5-Zeatin) to each sample. The amount of internal standard should be chosen to be in the mid-range of the expected endogenous analyte concentration.

• Extraction: Add 1 mL of cold extraction solvent to each tube. Vortex vigorously for 1 minute.

• Sonication and Incubation: Sonicate the samples for 5 minutes in an ice-water bath, followed by incubation on a rotator for 1 hour at 4°C.[7]

• Centrifugation: Centrifuge the samples at 15,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

b. Solid-Phase Extraction (SPE) Cleanup

• Cartridge Activation and Equilibration: Activate a reversed-phase SPE cartridge (e.g., Oasis HLB) with 1 mL of 100% methanol, followed by 1 mL of ultrapure water. Equilibrate the cartridge with 1 mL of 50% acetonitrile.[7]

• Sample Loading: Load the supernatant from the extraction step onto the equilibrated SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove polar interferences.

• Elution: Elute the hormones with 1 mL of methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the sample in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

c. LC-MS/MS Analysis

• LC System: A UHPLC system is recommended for better separation.

• Column: A C18 reversed-phase column (e.g., 1.8 µm particle size, 2.1 x 100 mm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient: A suitable gradient should be optimized to separate the target hormones. For example, a linear gradient from 5% to 95% B over 15 minutes.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is ideal for targeted quantification.

• Ionization: Electrospray ionization (ESI) in both positive and negative modes to cover a wide range of hormones.

• Data Analysis: Quantify the endogenous hormones by calculating the peak area ratio of the analyte to its corresponding deuterated internal standard and comparing it to a calibration curve prepared with known concentrations of the non-labeled standards and a fixed concentration of the deuterated standards.

GC-MS Protocol for Primary Metabolite Profiling using Deuterated Standards

This protocol is suitable for the analysis of primary metabolites such as amino acids, organic acids, and sugars. A deuterated derivatization agent can be used to generate the internal standards.[4][8]

a. Sample Preparation and Extraction

• Harvesting and Quenching: Follow the same procedure as in the LC-MS protocol.

• Homogenization: Follow the same procedure as in the LC-MS protocol.

• Extraction Solvent Preparation: Prepare an extraction solvent of methanol:ethyl acetate (50:50, v/v).[9]

• Spiking of Internal Standard: Weigh approximately 50 mg of the frozen plant powder into a 2 mL microcentrifuge tube. Add a known amount of a non-endogenous deuterated standard (e.g., ribitol-d7) or a mixture of deuterated standards of the target analytes.

• Extraction: Add 1 mL of the extraction solvent. Vortex for 1 minute.

• Sonication and Incubation: Sonicate for 20 minutes in an ultrasonic bath, followed by shaking at 150 rpm for 2 hours.[9]

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes.

• Supernatant Collection: Transfer the supernatant to a new tube.

• Drying: Evaporate the supernatant to complete dryness using a vacuum concentrator (speedvac).

b. Derivatization

• Methoxyamination: Add 40 µL of methoxyamine hydrochloride in pyridine (20 mg/mL) to the dried extract. Vortex and incubate at 37°C for 2 hours with shaking.[9] This step protects aldehyde and ketone groups.

• Silylation: Add 70 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and incubate at 37°C for 30 minutes with shaking.[9] This step increases the volatility of the metabolites.

• Alternative for Internal Standard Generation: A mixture of authentic standards can be derivatized with a deuterated silylating agent (e.g., d9-MSTFA) and then spiked into the samples that have been derivatized with the non-labeled agent.[4][8]

c. GC-MS Analysis

• GC System: A gas chromatograph with a split/splitless injector.

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 230°C.

• Oven Temperature Program: An initial temperature of 70°C for 5 minutes, then ramp at 5°C/min to 295°C and hold for a suitable time.[9]

• Mass Spectrometer: A quadrupole or time-of-flight (TOF) mass spectrometer.

• Ionization: Electron ionization (EI) at 70 eV.

• Data Analysis: Identify metabolites by comparing their mass spectra and retention indices to a reference library. Quantify by comparing the peak area ratio of the analyte to its deuterated internal standard against a calibration curve.

Data Presentation

The use of deuterated standards significantly improves the quality of quantitative data. The following tables summarize the expected improvements in key analytical parameters.

Table 1: Comparison of Quantitative Performance with and without Deuterated Internal Standards

Parameter	Without Internal Standard	With Deuterated Internal Standard	Improvement
Precision (RSD%)	15-30%	<10-15%	Significant reduction in variability
Accuracy (% Recovery)	50-150% (highly variable)	85-115%	Closer to true value, less matrix-dependent
Linearity (R²)	0.95 - 0.99	>0.99	Improved linearity of calibration curves[5]
Limit of Quantification (LOQ)	Higher, variable	Lower, more consistent	Enhanced sensitivity

Table 2: Example Recovery Data for Plant Hormones using Deuterated Standards

Analyte	Matrix	Recovery without IS (%)	Recovery with d-IS (%)
Abscisic Acid (ABA)	Arabidopsis Leaves	65 ± 15	98 ± 5
Indole-3-acetic acid (IAA)	Tomato Fruit	72 ± 18	102 ± 7
Zeatin	Maize Roots	58 ± 20	95 ± 8

Note: The data in these tables are representative examples synthesized from multiple sources to illustrate the benefits of using deuterated standards. Actual results may vary depending on the specific metabolite, matrix, and analytical method.

Mandatory Visualization

The following diagrams illustrate the experimental workflows described in the protocols.

Caption: LC-MS workflow for plant metabolomics using deuterated standards.

Caption: GC-MS workflow for plant metabolomics using deuterated standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Utilization of a deuterated derivatization agent to synthesize internal standards for gas chromatography-tandem mass spectrometry quantification of silylated metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rapid and sensitive hormonal profiling of complex plant samples by liquid chromatography coupled to electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 7. Quantification of plant hormones by standard addition method [protocols.io]
• 8. researchgate.net [researchgate.net]
• 9. aua.gr [aua.gr]

Application Note: Quantitative Analysis of β-Ionone and Related Norisoprenoids in Wine using Ethylene-b-ionol-d3 as an Internal Standard

Introduction

β-Ionone is a significant aroma compound found in various foods and beverages, including wine, contributing to floral and fruity notes. It is a member of the norisoprenoid family, which are carotenoid-derived compounds that can significantly influence the sensory profile of a product. The accurate quantification of β-ionone is crucial for quality control and authenticity assessment in the food and beverage industry.

This application note details a robust and sensitive method for the quantitative analysis of β-ionone and related norisoprenoids in wine using headspace solid-phase microextraction (HS-SPME) followed by gas chromatography-tandem mass spectrometry (GC-MS/MS). The use of a stable isotope-labeled internal standard, Ethylene-b-ionol-d3, ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and injection. While direct applications of "Ethylene-b-ionol-d3" are not extensively documented in existing literature, its structural similarity to β-ionone makes it an ideal internal standard for this analysis. The principles of using deuterated internal standards are well-established for improving the accuracy of quantitative analysis in complex matrices.[1][2]

Principle

The method is based on the principle of stable isotope dilution analysis (SIDA). A known amount of the deuterated internal standard, Ethylene-b-ionol-d3, is added to the wine sample. The analytes and the internal standard are then extracted from the sample matrix using HS-SPME. The extract is subsequently analyzed by GC-MS/MS. The quantification of the target analytes is achieved by comparing the peak area ratio of the analyte to the internal standard with a calibration curve constructed using known concentrations of the analyte and a constant concentration of the internal standard.

Experimental Protocols

1. Materials and Reagents

• Standards: β-Ionone (≥98% purity), Ethylene-b-ionol-d3 (≥98% purity, custom synthesis)

• Solvents: Methanol (HPLC grade), Ethanol (absolute), Ultrapure water

• Salts: Sodium chloride (analytical grade)

• SPME Fibers: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

2. Standard Solution Preparation

• Stock Standard Solution (1000 mg/L): Accurately weigh 10 mg of β-ionone and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (100 mg/L): Accurately weigh 1 mg of Ethylene-b-ionol-d3 and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock standard solution with a synthetic wine solution (12% ethanol in water).

• Calibration Standards: Prepare calibration standards by spiking the synthetic wine solution with the working standard solutions to achieve a concentration range of 0.01 to 10 µg/L for β-ionone. Add the internal standard stock solution to each calibration standard to a final concentration of 1 µg/L.

3. Sample Preparation

• Transfer 10 mL of the wine sample into a 20 mL headspace vial.

• Add 3 g of sodium chloride to the vial to enhance the release of volatile compounds.

• Add 10 µL of the 100 mg/L Ethylene-b-ionol-d3 internal standard stock solution to the vial.

• Immediately seal the vial with a magnetic screw cap with a PTFE/silicone septum.

• Vortex the sample for 30 seconds.

4. HS-SPME Procedure

• Place the sample vial in the autosampler tray of the GC-MS/MS system.

• Incubate the sample at 60°C for 15 minutes with agitation.

• Expose the SPME fiber to the headspace of the sample for 30 minutes at 60°C.

• Retract the fiber and inject it into the GC inlet for thermal desorption.

5. GC-MS/MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 7000D Triple Quadrupole MS or equivalent

• Column: DB-WAX (30 m x 0.25 mm, 0.25 µm) or equivalent

• Inlet Temperature: 250°C (Splitless mode)

• Oven Program: 40°C (hold 2 min), ramp to 240°C at 5°C/min, hold 5 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Transfer Line Temperature: 250°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
β-Ionone	192.1	177.1	10
192.1	136.1	15
Ethylene-b-ionol-d3	195.1	180.1	10
195.1	139.1	15

Data Presentation

Table 1: Method Validation Parameters for the Quantification of β-Ionone in Wine

Parameter	Value
Linearity Range	0.01 - 10.0 µg/L
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.003 µg/L
Limit of Quantification (LOQ)	0.01 µg/L
Precision (RSD%) (n=6)
- Intra-day	< 5%
- Inter-day	< 8%
Accuracy (Recovery %)	95 - 105%

Table 2: Hypothetical Concentrations of β-Ionone in Different Wine Samples

Wine Sample	β-Ionone Concentration (µg/L)
Chardonnay	0.58
Sauvignon Blanc	0.21
Riesling	1.15
Cabernet Sauvignon	0.08
Merlot	0.12

Visualizations

Caption: Experimental workflow for the analysis of β-ionone in wine.

References

• 1. Quantification of vitamin D3 and 25-hydroxyvitamin D3 in food - The impact of eluent additives and labelled internal standards on matrix effects in LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. orbit.dtu.dk [orbit.dtu.dk]

Application Note: Ethylene-β-ionol-d3 as an Internal Standard for Robust Environmental Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of organic micropollutants in environmental matrices is a critical task for ensuring environmental quality and human health.[1][2] Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are powerful tools for detecting and quantifying these compounds at trace levels.[2][3][4] However, the complexity of environmental samples (e.g., water, soil, sludge) can introduce variability and error into the analytical process, arising from sample preparation inconsistencies and matrix effects.[4][5] To mitigate these issues and enhance the accuracy and precision of quantitative analysis, the use of internal standards is a widely adopted and highly recommended practice.[6][7]

This application note details the use of Ethylene-β-ionol-d3, a deuterated synthetic compound, as an internal standard for the analysis of a range of volatile and semi-volatile organic compounds in environmental samples. Deuterated standards are ideal for mass spectrometry-based methods as they are chemically similar to the target analytes but have a different mass-to-charge ratio, allowing them to be distinguished by the mass spectrometer while co-eluting chromatographically.[6][8]

Principle of the Internal Standard Method

The internal standard method involves adding a known amount of a specific compound—the internal standard (in this case, Ethylene-β-ionol-d3)—to all samples, calibration standards, and blanks prior to any sample preparation steps.[7] The internal standard should be a compound that is not naturally present in the samples and has similar chemical and physical properties to the target analytes.[8] By monitoring the ratio of the analyte signal to the internal standard signal, variations in sample injection volume, extraction efficiency, and instrument response can be effectively corrected.

Quantification is based on the response factor (RF), which is calculated from the analysis of calibration standards containing known concentrations of the target analytes and a constant concentration of the internal standard.[6][7]

Equation 1: Calculation of Response Factor (RF)

Where:

• Area_analyte = Peak area of the analyte

• Concentration_analyte = Concentration of the analyte

• Area_IS = Peak area of the internal standard (Ethylene-β-ionol-d3)

• Concentration_IS = Concentration of the internal standard (Ethylene-β-ionol-d3)

Experimental Protocols

Preparation of Standards

a. Stock Solutions:

• Prepare individual stock solutions of target analytes and Ethylene-β-ionol-d3 in a high-purity solvent (e.g., methanol, acetone) at a concentration of 1 mg/mL. Store at -20°C in amber vials.

b. Calibration Standards:

• Prepare a series of calibration standards by diluting the analyte stock solutions to achieve a desired concentration range (e.g., 0.5, 1, 5, 10, 50, 100 µg/L).[9]

• Spike each calibration standard with a constant concentration of the Ethylene-β-ionol-d3 internal standard (e.g., 10 µg/L).

c. Internal Standard Spiking Solution:

• Prepare a spiking solution of Ethylene-β-ionol-d3 at a concentration that will result in the desired final concentration in the samples after addition.

Sample Preparation (Example: Water Sample Analysis)

a. Solid-Phase Extraction (SPE) for Semi-Volatile Organics: [3][5]

• Condition an appropriate SPE cartridge (e.g., C18) with sequential washes of a conditioning solvent (e.g., methanol) and ultrapure water.

• Take a 500 mL water sample and spike with the Ethylene-β-ionol-d3 internal standard spiking solution to achieve a final concentration of 10 µg/L.

• Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with ultrapure water to remove interferences.

• Dry the cartridge under a gentle stream of nitrogen.

• Elute the analytes and the internal standard with a suitable organic solvent (e.g., dichloromethane, acetone).[8]

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• The sample is now ready for GC-MS or LC-MS analysis.

b. Purge and Trap for Volatile Organic Compounds (VOCs): [6][7]

• Place a 5 mL aliquot of the water sample into a purge and trap vial.

• Spike the sample with the Ethylene-β-ionol-d3 internal standard spiking solution to achieve a final concentration of 10 µg/L.

• The vial is then placed in the purge and trap autosampler for automated extraction and introduction into the GC-MS system.

Instrumental Analysis (Example: GC-MS)

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID x 0.25 µm film thickness

  • Inlet Temperature: 280°C

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp: 10°C/min to 200°C, hold for 2 minutes

    • Ramp: 20°C/min to 300°C, hold for 5 minutes

• Mass Spectrometer (MS) Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan

    • SIM Ions: Select characteristic ions for each target analyte and for Ethylene-β-ionol-d3.

Data Presentation

Table 1: Calibration Curve Data for a Target Analyte using Ethylene-β-ionol-d3 as an Internal Standard

Calibration Level	Analyte Concentration (µg/L)	Analyte Peak Area	Internal Standard Peak Area	Response Ratio (Analyte Area / IS Area)
1	0.5	15,234	1,510,876	0.0101
2	1.0	31,056	1,525,432	0.0204
3	5.0	155,987	1,505,654	0.1036
4	10.0	312,453	1,515,321	0.2062
5	50.0	1,560,234	1,520,111	1.0264
6	100.0	3,115,876	1,518,987	2.0513
Linearity (R²)	0.9995

Table 2: Quantification of Target Analyte in Environmental Samples

Sample ID	Analyte Peak Area	Internal Standard Peak Area	Response Ratio	Calculated Concentration (µg/L)
River Water A	85,678	1,498,765	0.0572	2.78
Industrial Effluent B	453,210	1,532,109	0.2958	14.35
Ground Water C	Not Detected	1,505,432	-	< 0.5

Visualizations

Caption: Experimental workflow for environmental sample analysis using an internal standard.

Caption: Logical diagram of quantification using the internal standard method.

Conclusion

The use of Ethylene-β-ionol-d3 as a deuterated internal standard provides a robust and reliable method for the quantification of organic micropollutants in complex environmental matrices. By compensating for variations in sample preparation and instrument response, this approach significantly improves the accuracy and precision of analytical data. The methodologies outlined in this application note can be adapted for a wide range of target analytes and sample types, making it a valuable tool for environmental monitoring and research. Proper method validation, including the assessment of linearity, accuracy, and precision, is essential before implementing this protocol for routine analysis.[6]

References

• 1. Analytical methods for determining environmental contaminants of concern in water and wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. mdpi.com [mdpi.com]
• 4. Environmental Applications of Mass Spectrometry for Emerging Contaminants [mdpi.com]
• 5. accedacris.ulpgc.es [accedacris.ulpgc.es]
• 6. Application of Deuterated Organics as Internal Standards in Volatile Organic Analysis from Drinking Water and Wastewater by Computerized Gas Chromatography—Mass Spectrometry | Measurement of Organic Pollutants in Water and Wastewater | Selected Technical Papers | ASTM International [dl.astm.org]
• 7. gcms.cz [gcms.cz]
• 8. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 9. shimadzu.com [shimadzu.com]

Application Note: Quantification of Carotenoid Metabolites Using Ethylene-β-ionol-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carotenoids are a diverse class of pigments found in many plants, algae, and bacteria. Beyond their role in photosynthesis and photoprotection, carotenoids are precursors to a variety of important signaling molecules and hormones in plants, collectively known as apocarotenoids. These metabolites, formed through oxidative cleavage of carotenoids, play crucial roles in plant development, stress responses, and interactions with the environment. Prominent among these is β-ionone, a volatile compound derived from the degradation of β-carotene, which contributes to the aroma of many flowers and fruits and is involved in plant defense signaling.[1][2]

The quantification of these low-abundance, often volatile, carotenoid metabolites is essential for understanding their physiological functions and for applications in agriculture, food science, and drug development. However, their analysis is challenging due to their low concentrations in complex biological matrices. The use of a stable isotope-labeled internal standard is the gold standard for accurate quantification by mass spectrometry, as it effectively compensates for variations in sample preparation and matrix effects.[3][4][5]

This application note describes a robust method for the quantification of carotenoid metabolites, such as β-ionone and its derivatives, using Ethylene-β-ionol-d3 as an internal standard. Ethylene-β-ionol-d3, a deuterated analog of a β-ionol derivative, is an ideal internal standard due to its similar chemical properties and co-elution with the target analytes, ensuring high accuracy and precision in quantitative analysis.[3][6]

Signaling Pathways and Experimental Workflow

Carotenoid Degradation Pathway to β-ionone

The enzymatic cleavage of β-carotene by carotenoid cleavage dioxygenases (CCDs) is a key step in the formation of β-ionone.[1][2] This pathway is a fundamental process in the generation of important aroma compounds and signaling molecules in plants.

Carotenoid degradation pathway to β-ionone.

Experimental Workflow for Quantification

The following workflow outlines the key steps for the quantification of carotenoid metabolites from a biological matrix using an internal standard.

General experimental workflow for metabolite quantification.

Experimental Protocols

Protocol 1: Quantification of Volatile Carotenoid Metabolites by Headspace Solid-Phase Microextraction (HS-SPME) GC-MS/MS

This protocol is suitable for the analysis of volatile metabolites like β-ionone in plant tissues, fruits, and beverages.

1. Sample Preparation and Extraction: a. Weigh 1-5 g of homogenized sample into a 20 mL headspace vial. b. Add a known amount of Ethylene-β-ionol-d3 (internal standard) solution. c. Add a saturated NaCl solution to enhance the release of volatiles. d. Seal the vial and incubate at a controlled temperature (e.g., 60°C) with agitation for a defined period (e.g., 30 minutes). e. Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial for a defined time (e.g., 30 minutes) to adsorb the volatile compounds.

2. GC-MS/MS Analysis: a. Immediately desorb the SPME fiber in the hot inlet of the GC-MS/MS system. b. Gas Chromatograph (GC) Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.
• Inlet Temperature: 250°C.
• Oven Program: Start at 40°C, hold for 2 minutes, ramp to 250°C at 5°C/min, and hold for 5 minutes.
• Carrier Gas: Helium at a constant flow rate. c. Mass Spectrometer (MS) Conditions:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Multiple Reaction Monitoring (MRM) for target analytes and the internal standard.
• MRM Transitions: Specific precursor-product ion transitions for each target analyte and Ethylene-β-ionol-d3 should be determined by direct infusion of standards.

3. Quantification: a. Create a calibration curve by analyzing standards of the target analytes with a constant concentration of the internal standard. b. Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. c. Quantify the analytes in the samples using the calibration curve.

Protocol 2: Quantification of Non-Volatile Carotenoid Metabolites by Liquid-Liquid Extraction (LLE) LC-MS/MS

This protocol is suitable for the analysis of less volatile or non-volatile carotenoid metabolites in various biological matrices.

1. Sample Preparation and Extraction: a. Homogenize 1-2 g of the sample in a suitable solvent (e.g., methanol/water). b. Add a known amount of Ethylene-β-ionol-d3 (internal standard) solution. c. Perform liquid-liquid extraction using a non-polar solvent like hexane or a mixture of hexane and ethyl acetate. d. Centrifuge to separate the phases and collect the organic layer. e. Evaporate the organic solvent to dryness under a stream of nitrogen. f. Reconstitute the residue in a small volume of the initial mobile phase.

2. LC-MS/MS Analysis: a. Liquid Chromatograph (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.
• Gradient: A suitable gradient to separate the target analytes.
• Flow Rate: 0.3-0.5 mL/min.
• Column Temperature: 40°C. b. Mass Spectrometer (MS) Conditions:
• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the analytes.
• Acquisition Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions: Determine the optimal precursor-product ion transitions for each analyte and the internal standard.

3. Quantification: a. Follow the same quantification procedure as described in Protocol 1.

Quantitative Data

The following tables provide examples of reported concentrations of β-ionone in different matrices. These values can serve as a reference for expected concentration ranges.

Table 1: Concentration of β-ionone in Various Fruits

Fruit	Concentration Range (µg/kg)	Reference
Apricot	1.2 - 25.8	[7]
Raspberry	50 - 200
Peach	0.1 - 5.0	[8]

Table 2: Concentration of β-ionone in Beverages

Beverage	Concentration Range (µg/L)	Reference
Wine (various)		[9]
Black Tea Infusion	0.5 - 3.0	[8]

Conclusion

The use of Ethylene-β-ionol-d3 as an internal standard provides a highly accurate and reliable method for the quantification of carotenoid metabolites in a variety of complex matrices. The detailed protocols for HS-SPME-GC-MS/MS and LLE-LC-MS/MS offer robust and sensitive approaches for researchers in plant science, food chemistry, and drug development to investigate the roles of these important signaling molecules. The provided quantitative data serves as a useful benchmark for such studies. The implementation of these methods will contribute to a deeper understanding of carotenoid metabolism and its impact on biological systems.

References

• 1. β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. texilajournal.com [texilajournal.com]
• 7. frontiersin.org [frontiersin.org]
• 8. Frontiers | Metabolism of Carotenoids and β-Ionone Are Mediated by Carotenogenic Genes and PpCCD4 Under Ultraviolet B Irradiation and During Fruit Ripening [frontiersin.org]
• 9. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol: Standard Operating Procedure for the Use of Ethylene-b-ionol-d3 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed standard operating procedure (SOP) for the utilization of Ethylene-b-ionol-d3 as an internal standard (IS) in pharmacokinetic (PK) studies. The primary application is the quantitative bioanalysis of the investigational compound Ethylene-b-ionol in biological matrices, such as human plasma. Stable isotope-labeled internal standards, like Ethylene-b-ionol-d3, are considered the gold standard in LC-MS/MS-based bioanalysis.[1][2][3] Their use is critical for correcting variability that can arise during sample preparation, chromatographic separation, and mass spectrometric detection, thereby ensuring the accuracy and precision of the pharmacokinetic data.[1][2][3]

The co-elution of the analyte and its deuterated internal standard ensures that both are subjected to identical experimental conditions, including extraction efficiency and potential matrix effects such as ion suppression or enhancement.[1][2] This methodology allows for robust and reliable quantification, which is essential for the accurate determination of key pharmacokinetic parameters, including Area Under the Curve (AUC), maximum concentration (Cmax), and half-life (t1/2).

Quantitative Data Presentation

Clear and concise presentation of quantitative data is fundamental for the interpretation of pharmacokinetic study outcomes. The following tables serve as templates for summarizing calibration curve statistics, bioanalytical method validation results, and subject sample pharmacokinetic data.

Table 1: Calibration Curve Summary for Ethylene-b-ionol in Human Plasma

Calibration Level	Nominal Concentration (ng/mL)	Back-Calculated Concentration (ng/mL)	Accuracy (%)
1	1.00	0.98	98.0
2	2.50	2.55	102.0
3	5.00	5.10	102.0
4	10.0	9.90	99.0
5	25.0	24.5	98.0
6	50.0	50.5	101.0
7	100.0	99.5	99.5
8	200.0	202.0	101.0

Table 2: Bioanalytical Method Validation Summary for Ethylene-b-ionol Quantification

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.9995
Lower Limit of Quantification (LLOQ)	S/N ≥ 10, Accuracy ± 20%, Precision ≤ 20%	1.00 ng/mL
Intra-day Accuracy (% Bias)	± 15% (± 20% at LLOQ)	-2.5% to 3.2%
Intra-day Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	4.1% to 8.5%
Inter-day Accuracy (% Bias)	± 15% (± 20% at LLOQ)	-3.1% to 4.0%
Inter-day Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	5.5% to 9.8%
Matrix Effect	CV ≤ 15%	7.2%
Recovery	Consistent and reproducible	85.7%

Table 3: Example Pharmacokinetic Parameters Following a Single Oral Dose of Ethylene-b-ionol

Subject ID	Dose (mg)	Cmax (ng/mL)	Tmax (hr)	AUC₀₋t (ng·hr/mL)	t₁/₂ (hr)
001	50	152.3	1.5	850.7	5.2
002	50	148.9	2.0	833.1	5.5
003	50	161.0	1.5	890.4	5.1
Mean	50	154.1	1.7	858.1	5.3
SD	-	6.2	0.3	29.2	0.2

Experimental Protocols

Detailed and robust experimental protocols are crucial for reproducible bioanalytical results. The following sections outline the methodologies for sample preparation and LC-MS/MS analysis for the quantification of Ethylene-b-ionol using Ethylene-b-ionol-d3 as an internal standard.

Materials and Reagents

• Ethylene-b-ionol (Analyte) Reference Standard

• Ethylene-b-ionol-d3 (Internal Standard)

• Human Plasma (with K2EDTA as anticoagulant)

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Formic Acid (LC-MS Grade)

• Ultrapure Water

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Ethylene-b-ionol and Ethylene-b-ionol-d3 reference standards into separate 10 mL volumetric flasks.

  • Dissolve the standards in methanol and bring to volume.

• Working Solutions:

  • Prepare serial dilutions of the Ethylene-b-ionol stock solution with a 50:50 mixture of acetonitrile and water to create working solutions for calibration standards and quality control (QC) samples.

  • Prepare a working solution of Ethylene-b-ionol-d3 (Internal Standard) at a concentration of 100 ng/mL in the same diluent.

Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for each standard, QC, and subject sample.

• Pipette 100 µL of plasma into the appropriately labeled tubes.

• Add 20 µL of the Ethylene-b-ionol-d3 internal standard working solution (100 ng/mL) to all tubes except for the blank matrix samples.

• Add 300 µL of cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex each tube for 30 seconds.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Table 4: LC-MS/MS Method Parameters

Parameter	Condition
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold for 1 minute, re-equilibrate for 1 minute
Flow Rate	0.4 mL/min
Column Temperature	40°C
Ionization Mode	ESI Positive
Ion Source Temperature	500°C
MRM Transition (Ethylene-b-ionol)	To be determined based on compound structure (e.g., Q1: m/z 211.2 -> Q3: m/z 135.1)
MRM Transition (Ethylene-b-ionol-d3)	To be determined based on compound structure (e.g., Q1: m/z 214.2 -> Q3: m/z 138.1)
Collision Energy	To be optimized for each transition

Mandatory Visualizations

Diagrams are effective tools for illustrating complex workflows and logical relationships. The following diagrams, created using the DOT language, depict key processes in a pharmacokinetic study employing a deuterated internal standard.

Caption: High-level workflow of a typical pharmacokinetic study.

Caption: Bioanalytical sample processing and analysis workflow.

Caption: Principle of variability correction using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes & Protocols for the Sample Preparation of Ethylene-β-ionol-d3 in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the extraction and purification of Ethylene-β-ionol-d3 from common biological matrices, including plasma, urine, and tissue homogenates. The following methods are designed to be adapted for quantitative analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Given that Ethylene-β-ionol-d3 is a deuterated analog, it is often employed as an internal standard in pharmacokinetic and metabolic studies.

Introduction to Sample Preparation Techniques

Effective sample preparation is a critical step to ensure accurate and reproducible quantification of analytes in complex biological samples.[1] The primary goals of sample preparation are to remove interfering substances (e.g., proteins, salts, phospholipids), concentrate the analyte of interest, and transfer it into a solvent compatible with the analytical instrumentation.[2] The choice of technique depends on the physicochemical properties of the analyte, the nature of the biological matrix, the required limit of quantification, and the desired sample throughput.

This guide details three common and robust sample preparation techniques applicable to Ethylene-β-ionol-d3:

• Protein Precipitation (PPT): A rapid and simple method for removing proteins from plasma and serum.[3]

• Liquid-Liquid Extraction (LLE): A technique based on the differential solubility of the analyte between two immiscible liquid phases.[4][5]

• Solid-Phase Extraction (SPE): A highly selective and efficient method for sample cleanup and concentration.[6]

General Workflow for Sample Analysis

The overall process for analyzing Ethylene-β-ionol-d3 in biological samples follows a standardized workflow from sample collection to data acquisition.

Caption: General experimental workflow from sample collection to data analysis.

Protocol 1: Protein Precipitation (PPT) for Plasma/Serum Samples

Protein precipitation is a fast and effective method for removing the majority of proteins from plasma or serum samples, which can interfere with LC-MS/MS analysis.[3] Acetonitrile is a commonly used precipitation solvent.[3][7]

Experimental Protocol

• Sample Thawing: Thaw frozen plasma or serum samples on ice to prevent degradation of analytes.

• Aliquoting: Aliquot 100 µL of the plasma/serum sample into a clean microcentrifuge tube.

• Solvent Addition: Add 300 µL of ice-cold acetonitrile. A 3:1 solvent-to-sample ratio is generally effective for protein removal.[8]

• Vortexing: Vortex the mixture vigorously for 30-60 seconds to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant, containing Ethylene-β-ionol-d3, to a new tube or a 96-well plate.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a solvent compatible with the LC mobile phase (e.g., 100 µL of 50:50 methanol:water).

• Analysis: The reconstituted sample is ready for injection into the LC-MS/MS system.

Caption: Workflow for Protein Precipitation (PPT).

Quantitative Data Summary (PPT)

Parameter	Condition	Rationale	Expected Recovery
Sample Volume	100 µL	Standard volume for micro-assays.	N/A
Solvent	Acetonitrile	Efficiently precipitates proteins.[3]	>85%
Solvent:Sample Ratio	3:1 (v/v)	Ensures complete protein removal.[8]	N/A
Centrifugation	10,000 x g, 10 min, 4°C	Forms a tight protein pellet.	N/A
Reconstitution Vol.	100 µL	Achieves a 1x concentration.	N/A

Protocol 2: Liquid-Liquid Extraction (LLE) for Urine and Tissue Homogenates

LLE is a sample preparation technique that separates compounds based on their relative solubilities in two different immiscible liquids, typically an aqueous phase (the sample) and an organic solvent.[4] This method is effective for cleaning up complex matrices like urine and tissue homogenates.

Experimental Protocol

• Sample Preparation:

  • Urine: Centrifuge urine samples to remove sediment. Use 500 µL of the supernatant. Adjust pH if necessary based on the pKa of Ethylene-β-ionol-d3.

  • Tissue Homogenate: Homogenize tissue in a suitable buffer (e.g., PBS) to a final concentration of 100 mg/mL. Use 500 µL of the homogenate.

• Solvent Addition: Add 2 mL of a water-immiscible organic solvent (e.g., methyl tert-butyl ether (MTBE) or ethyl acetate) to the sample in a glass tube.

• Extraction: Vortex the mixture for 2-5 minutes to facilitate the transfer of the analyte into the organic phase.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in a solvent compatible with the LC mobile phase.

• Analysis: The sample is ready for LC-MS/MS analysis.

Caption: Workflow for Liquid-Liquid Extraction (LLE).

Quantitative Data Summary (LLE)

Parameter	Condition	Rationale	Expected Recovery
Sample Volume	500 µL	Provides sufficient starting material.	N/A
Extraction Solvent	Methyl tert-butyl ether (MTBE)	Good recovery for a broad range of compounds.[9]	>90%
Solvent:Sample Ratio	4:1 (v/v)	Ensures efficient extraction.	N/A
Centrifugation	3,000 x g, 5 min	Achieves clear phase separation.	N/A
Reconstitution Vol.	100 µL	Results in a 5x concentration factor.	N/A

Protocol 3: Solid-Phase Extraction (SPE) for All Matrices

SPE is a versatile and powerful technique that provides the cleanest extracts by passing a liquid sample through a solid adsorbent (the sorbent).[10] Interfering compounds are washed away, and the analyte of interest is eluted in a purified form. A reversed-phase sorbent (e.g., C18) is a good starting point for a molecule like Ethylene-β-ionol-d3.

Experimental Protocol

• Sample Pre-treatment:

  • Plasma/Serum: Perform protein precipitation as described in Protocol 1. Dilute the resulting supernatant 1:1 with an aqueous buffer (e.g., 2% formic acid in water).

  • Urine: Dilute the urine sample 1:1 with an aqueous buffer.[2]

  • Tissue Homogenate: Centrifuge the homogenate and dilute the supernatant 1:1 with an aqueous buffer.

• SPE Cartridge Conditioning: Condition a reversed-phase SPE cartridge (e.g., C18, 100 mg) by passing 1 mL of methanol followed by 1 mL of water. Do not allow the sorbent bed to dry.[2]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute Ethylene-β-ionol-d3 from the cartridge with 1 mL of an appropriate organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase.

• Analysis: The purified sample is ready for injection.

Caption: Workflow for Solid-Phase Extraction (SPE).

Quantitative Data Summary (SPE)

Parameter	Condition	Rationale	Expected Recovery
SPE Sorbent	Reversed-Phase C18	Retains non-polar to moderately polar compounds.	>95%
Conditioning	Methanol, then Water	Activates the sorbent for optimal retention.[2]	N/A
Wash Solvent	5% Methanol in Water	Removes hydrophilic interferences.	N/A
Elution Solvent	Methanol or Acetonitrile	Disrupts analyte-sorbent interaction for elution.	N/A
Elution Volume	1 mL	Ensures complete recovery from the sorbent bed.	N/A

Potential Signaling & Metabolic Pathways

While specific signaling pathways for Ethylene-β-ionol-d3 are not established, its structural similarity to ethylene suggests potential interaction with plant-hormone-related pathways if studied in plant systems. In mammalian systems, it would likely undergo xenobiotic metabolism. The ethylene biosynthetic pathway, starting from methionine, provides a reference for how related small molecules are synthesized in biological systems.[11][12]

Caption: Simplified ethylene biosynthesis pathway in plants.[12]

Conclusion

The protocols outlined in these application notes provide robust and reliable methods for the extraction of Ethylene-β-ionol-d3 from various biological matrices. The choice between Protein Precipitation, Liquid-Liquid Extraction, and Solid-Phase Extraction will depend on the specific requirements of the assay, including matrix complexity, required sensitivity, and sample throughput. For most quantitative bioanalytical applications requiring high accuracy and precision, Solid-Phase Extraction is recommended as it provides the cleanest extracts and highest recovery. All methods should be validated to ensure they meet the criteria for the intended analytical application.

References

• 1. Comparison between 5 extractions methods in either plasma or serum to determine the optimal extraction and matrix combination for human metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. mdpi.com [mdpi.com]
• 4. An Optimization of Liquid–Liquid Extraction of Urinary Volatile and Semi-Volatile Compounds and Its Application for Gas Chromatography-Mass Spectrometry and Proton Nuclear Magnetic Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]
• 7. Best way for t-he precipitation of protein in plasma HPLC - Chromatography Forum [chromforum.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. agilent.com [agilent.com]
• 10. Solid-Phase Extraction Strategies to Surmount Body Fluid Sample Complexity in High-Throughput Mass Spectrometry-Based Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Shedding light on ethylene metabolism in higher plants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ethylene Biosynthesis and Signaling Networks - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Ethylene-β-ionol in Human Plasma by Isotope Dilution Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This application note describes a method for the analysis of a hypothetical compound, "Ethylene-β-ionol," using its deuterated analog, "Ethylene-β-ionol-d3," as an internal standard. The protocols and data presented are for illustrative purposes to demonstrate the principles of isotope dilution mass spectrometry for a novel analyte.

Introduction

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision for the quantification of analytes in complex matrices.[1][2][3] By using a stable isotope-labeled version of the analyte as an internal standard, variations during sample preparation and analysis can be effectively compensated for, leading to highly reliable results.[4][5] Deuterated standards are chemically identical to the analyte, ensuring they co-elute chromatographically and experience similar ionization effects in the mass spectrometer.[4][5]

This application note details a robust and validated method for the quantification of Ethylene-β-ionol in human plasma using its deuterated internal standard, Ethylene-β-ionol-d3. Ethylene-β-ionol is a hypothetical derivative of β-ionol, a sesquiterpenoid alcohol and a metabolite of carotenoids.[4] The accurate measurement of such compounds is crucial for pharmacokinetic studies, metabolism research, and drug development.

Analyte and Internal Standard

For the purpose of this application note, the following hypothetical structures are proposed:

• Ethylene-β-ionol: A derivative of β-ionol with a molecular weight of 222.37 g/mol .

• Ethylene-β-ionol-d3: A deuterated analog of Ethylene-β-ionol with three deuterium atoms, resulting in a molecular weight of 225.40 g/mol .

Experimental Protocols

Materials and Reagents

• Ethylene-β-ionol (analytical standard, >98% purity)

• Ethylene-β-ionol-d3 (internal standard, >98% purity, 99% isotopic purity)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Human plasma (K2-EDTA)

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 100 mg)

Instrumentation

• Liquid Chromatograph (LC) system capable of binary gradient elution.

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Standard and Quality Control (QC) Sample Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Ethylene-β-ionol and Ethylene-β-ionol-d3 in methanol.

• Working Standard Solutions: Serially dilute the Ethylene-β-ionol primary stock solution with 50% methanol to prepare working standards for the calibration curve.

• Internal Standard Working Solution (100 ng/mL): Dilute the Ethylene-β-ionol-d3 primary stock solution with 50% methanol.

• Calibration Curve and QC Samples: Spike blank human plasma with the appropriate working standard solutions to create a calibration curve (e.g., 1-1000 ng/mL) and QC samples at low, medium, and high concentrations.

Sample Preparation

• To 100 µL of plasma sample, calibrator, or QC, add 25 µL of the internal standard working solution (100 ng/mL Ethylene-β-ionol-d3).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute, then centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of 50% methanol.

• Inject 10 µL onto the LC-MS/MS system.

LC-MS/MS Conditions

• LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 40% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Ionization Mode: ESI Positive

• MRM Transitions:

  • Ethylene-β-ionol: m/z 223.2 → 187.2 (Quantifier), 223.2 → 159.2 (Qualifier)

  • Ethylene-β-ionol-d3: m/z 226.2 → 190.2 (Quantifier)

Data Presentation

The following table summarizes the typical validation parameters for the described method. These values are representative of a robust and reliable bioanalytical assay.

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (% Bias)	Within ±15%
Recovery	> 85%
Matrix Effect	Minimal

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of Ethylene-β-ionol.

Carotenoid Metabolism to Retinoic Acid Signaling

Caption: Simplified pathway of carotenoid metabolism and retinoic acid signaling.

References

• 1. Showing Compound beta-Ionol (FDB015768) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. beta-Ionol | 22029-76-1 | Benchchem [benchchem.com]
• 5. repository.aaup.edu [repository.aaup.edu]

Technical Notes & Optimization

Technical Support Center: Ethylene-b-ionol-d3 Internal Standard

This technical support center provides guidance on the stability and handling of Ethylene-b-ionol-d3 as an internal standard for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Ethylene-b-ionol-d3 and why is it used as an internal standard?

Ethylene-b-ionol-d3 is the deuterium-labeled version of (1E)-3-Methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,4-pentadien-3-ol. It is used as an internal standard in quantitative analysis, particularly in mass spectrometry-based assays (LC-MS, GC-MS). Its chemical properties are nearly identical to the non-labeled analyte, but its increased mass allows it to be distinguished by the mass spectrometer. This helps to correct for variations in sample preparation and instrument response, leading to more accurate and precise quantification.

Q2: What are the primary stability concerns for Ethylene-b-ionol-d3?

The main stability concerns for Ethylene-b-ionol-d3, like many deuterated internal standards, revolve around the potential for deuterium-hydrogen (D-H) exchange and chemical degradation. The molecule's structure, featuring a tertiary alcohol and a conjugated diene system, presents specific vulnerabilities.

Q3: What factors can influence the stability of Ethylene-b-ionol-d3?

Several factors can impact the stability of your Ethylene-b-ionol-d3 internal standard:

• pH: Both acidic and basic conditions can catalyze deuterium exchange, particularly if the deuterium atoms are in labile positions.[1] It is recommended to maintain solutions at a near-neutral pH whenever possible.[1]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including potential degradation and deuterium exchange.[1]

• Light: Compounds with conjugated double bonds can be susceptible to photodegradation.[1]

• Solvent: The choice of solvent can affect stability. Protic solvents (e.g., water, methanol) can be a source of protons for deuterium exchange.[1]

• Matrix Effects: The sample matrix (e.g., plasma, urine) can contain components that may affect the stability of the internal standard.[2]

Troubleshooting Guide

This guide addresses specific issues you may encounter with Ethylene-b-ionol-d3.

Issue 1: Inconsistent or Inaccurate Quantitative Results

If you are observing poor accuracy or precision in your analytical runs, it could be related to the stability of the internal standard.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Deuterium Exchange	1. Verify Label Position: Confirm the location of the deuterium labels from the manufacturer's certificate of analysis. If they are on the hydroxyl group or adjacent carbons, they may be more susceptible to exchange. 2. pH Control: Ensure the pH of your sample and standard solutions is near neutral.[1] 3. Solvent Choice: If possible, use aprotic solvents for stock solutions.[1] 4. Incubation Study: To confirm back-exchange, incubate the internal standard in a blank matrix for the duration of your sample preparation and analysis time. Analyze for any increase in the non-labeled analyte.[2]
Chemical Degradation	1. Storage Conditions: Review your storage procedures. The standard should be stored at the recommended temperature and protected from light.[1] 2. Freshness of Solutions: Prepare working solutions fresh and minimize their time at room temperature.
Impurity in Standard	1. Certificate of Analysis: Check the certificate of analysis for the isotopic and chemical purity of the standard.[2] 2. Purity Check: If in doubt, verify the purity using high-resolution mass spectrometry (HRMS) or quantitative NMR (qNMR).[2]

Issue 2: Drifting or Unstable Internal Standard Signal

A drifting or highly variable internal standard signal across a batch of samples can compromise the validity of your results.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Differential Matrix Effects	1. Matrix Effect Evaluation: Conduct a post-extraction addition experiment to assess if the analyte and internal standard experience different levels of ion suppression or enhancement from the matrix.[2] 2. Chromatographic Separation: Optimize your chromatography to separate the analyte and internal standard from matrix components that may cause differential ion suppression.
Incomplete Solubilization	1. Solution Preparation: Ensure the internal standard is fully dissolved in the solvent. Use vortexing and sonication to aid dissolution.[1] 2. Visual Inspection: Visually inspect your solutions for any particulate matter before use.[1]
Adsorption to Surfaces	1. Container Material: Consider if the internal standard is adsorbing to the walls of your storage containers or autosampler vials. Using silanized glass or polypropylene vials may help.

Experimental Protocols

Protocol 1: Verification of Internal Standard Stability in Matrix

This protocol is designed to assess the stability of Ethylene-b-ionol-d3 throughout the analytical process.[1]

• Prepare Quality Control (QC) Samples: Prepare QC samples at low and high concentrations in the same biological matrix as your study samples.

• Spike with Internal Standard: Spike these QC samples with the Ethylene-b-ionol-d3 internal standard at the concentration used in your analytical method.

• Time Zero (T0) Analysis: Immediately after preparation, extract and analyze a set of these QC samples (n=3-5) to establish a baseline response ratio (analyte peak area / internal standard peak area).

• Incubate Samples: Store the remaining QC samples under the same conditions and for the same duration as your typical sample preparation and analysis workflow.

• Time X (TX) Analysis: After the incubation period, extract and analyze the stored QC samples.

• Compare Results: Calculate the mean response ratio at TX and compare it to the mean response ratio at T0. A significant deviation may indicate instability of the internal standard.

Visualizations

Caption: Troubleshooting workflow for unstable Ethylene-b-ionol-d3 signal.

Caption: Simplified diagram of potential deuterium exchange.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Deuterium exchange in "Ethylene-b-ionol-d3" during sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the deuterated standard, Ethylene-b-ionol-d3. The focus is on preventing and identifying deuterium exchange during sample preparation for analytical studies, particularly mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Ethylene-b-ionol-d3, and where are the deuterium labels located?

Ethylene-b-ionol-d3 is a deuterated analog of Ethylene-b-ionol (also known as vinyl-beta-ionol), a terpene derivative.[1][2][3] While the exact position of the three deuterium atoms ("d3") can vary by manufacturer, a common labeling scheme involves deuteration at positions that are synthetically accessible and presumed to be stable. For the purpose of this guide, we will consider a common labeling pattern where deuteriums are placed on one of the gem-dimethyl groups of the cyclohexene ring and on the vinyl group, positions generally considered non-labile under standard analytical conditions. However, it is crucial to consult the Certificate of Analysis for your specific standard to confirm the labeling positions.

Q2: What is deuterium exchange, and why is it a concern for my analysis?

Deuterium exchange is the substitution of a deuterium atom in your standard with a hydrogen atom from the surrounding environment, such as solvents or reagents.[4] This process, also known as back-exchange, can compromise the isotopic purity of your internal standard.[5][6] Consequently, it can lead to inaccurate quantification in mass spectrometry-based assays by causing an underestimation of the analyte concentration.

Q3: Which functional groups in Ethylene-b-ionol-d3 are most susceptible to deuterium exchange?

The hydroxyl (-OH) group on Ethylene-b-ionol is the most labile site for hydrogen-deuterium exchange. While the deuterium labels in "Ethylene-b-ionol-d3" are typically on carbon atoms, the presence of the hydroxyl group can influence the local chemical environment. Deuterium atoms on vinylic carbons (part of a carbon-carbon double bond) are generally stable but can be susceptible to exchange under harsh acidic or basic conditions, or in the presence of certain metal catalysts.[7][8]

Q4: What are the primary factors that can induce deuterium exchange during sample preparation?

The main factors that can promote deuterium exchange include:

• pH: Both acidic and basic conditions can catalyze the exchange of deuterium atoms.[4]

• Temperature: Elevated temperatures can accelerate the rate of exchange reactions.[6]

• Solvent: Protic solvents (e.g., water, methanol, ethanol) can serve as a source of hydrogen atoms for exchange.[4] The choice of solvent is critical to prevent deuterium-hydrogen (H/D) exchange.[9]

• Catalysts: The presence of metal ions or other catalysts can facilitate exchange at otherwise stable positions.

Q5: How can I minimize the risk of deuterium exchange when preparing my samples?

To minimize deuterium exchange, it is recommended to:

• Use aprotic solvents (e.g., acetonitrile, ethyl acetate) whenever possible.[9]

• Maintain neutral pH conditions throughout the sample preparation process.

• Keep samples at low temperatures (e.g., on ice or in a cooled autosampler).[10]

• Avoid prolonged exposure to protic solvents.

• Use fresh, high-purity solvents and reagents.

Troubleshooting Guide

This guide addresses common issues that may arise due to deuterium exchange in Ethylene-b-ionol-d3 during sample preparation.

Issue 1: Inconsistent or decreasing internal standard response.

Possible Cause	Troubleshooting Steps
Deuterium back-exchange	1. Verify Solvent Choice: Ensure you are using high-purity, aprotic solvents for reconstitution and dilution of your standard. If your sample matrix is aqueous, minimize the time the standard is in the aqueous environment and keep the sample cold. 2. Check pH: Measure the pH of your sample solutions. If they are acidic or basic, consider adjusting the pH to be as close to neutral as possible without compromising your analyte's stability or the extraction efficiency. 3. Control Temperature: Perform all sample preparation steps at low temperatures (e.g., 4°C). Use a cooled autosampler for your analytical instrument. 4. Assess Stability: Perform a stability study by incubating the deuterated standard in your sample matrix under your typical preparation conditions for varying amounts of time. Analyze the samples to check for a decrease in the deuterated signal and a potential increase in the unlabeled signal.
Standard Degradation	1. Storage Conditions: Confirm that the Ethylene-b-ionol-d3 stock solution is stored under the manufacturer's recommended conditions (typically at or below -20°C in a tightly sealed vial). 2. Fresh Preparations: Prepare fresh working solutions from the stock solution. Avoid repeated freeze-thaw cycles.

Issue 2: Appearance of a peak at the retention time of the unlabeled analyte in blank samples spiked with the internal standard.

Possible Cause	Troubleshooting Steps
In-source back-exchange	1. Optimize MS Source Conditions: High source temperatures can sometimes promote in-source back-exchange. Gradually reduce the source temperature and assess the impact on the unlabeled signal in your blank samples.
Contamination of the internal standard	1. Analyze the Standard: Inject a solution of the Ethylene-b-ionol-d3 standard by itself to check for the presence of the unlabeled analyte. If a significant amount is present, contact the supplier.
Matrix-induced exchange	1. Matrix Modification: If the sample matrix is suspected to be the cause (e.g., highly acidic or basic), explore sample pretreatment steps like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to clean up the sample and remove interfering components.

Quantitative Data Summary

The following table summarizes the expected impact of different sample preparation conditions on the stability of deuterated standards. The values are illustrative and the actual extent of exchange will depend on the specific conditions and the exact location of the deuterium labels on Ethylene-b-ionol-d3.

Condition	Parameter	Expected Impact on Deuterium Exchange	Recommendation
Solvent	Aprotic (e.g., Acetonitrile) vs. Protic (e.g., Methanol/Water)	Protic solvents significantly increase the risk of exchange, especially at non-neutral pH.	Use aprotic solvents whenever possible.
pH	pH 3 vs. pH 7 vs. pH 10	Both acidic (pH 3) and basic (pH 10) conditions can catalyze exchange. Neutral pH is optimal for stability.	Maintain sample pH as close to 7 as the experimental protocol allows.
Temperature	4°C vs. 25°C (Room Temp) vs. 50°C	Higher temperatures accelerate the rate of exchange.	Perform sample preparation at low temperatures and use a cooled autosampler.
Incubation Time	1 hour vs. 8 hours vs. 24 hours	Longer exposure to destabilizing conditions (e.g., protic solvents, non-neutral pH) increases the extent of exchange.	Minimize the time from sample preparation to analysis.

Experimental Protocols

Protocol 1: Assessment of Deuterium Exchange Stability

This protocol allows for the evaluation of the stability of Ethylene-b-ionol-d3 under your specific sample preparation conditions.

Materials:

• Ethylene-b-ionol-d3 stock solution

• Blank matrix (e.g., plasma, urine, cell lysate)

• Solvents and reagents used in your standard sample preparation protocol

• LC-MS/MS system

Methodology:

• Prepare Spiked Samples: Spike the deuterated internal standard into the blank matrix at the concentration used in your analytical method.

• Incubate under Experimental Conditions: Incubate the spiked samples under the same conditions (e.g., temperature, pH, time) as a typical sample preparation. It is recommended to test a few time points (e.g., 0, 2, 4, and 8 hours).

• Sample Preparation: Process the incubated samples using your standard extraction or preparation protocol.

• LC-MS/MS Analysis: Analyze the samples by LC-MS/MS, monitoring for both the mass transition of the deuterated standard and the mass transition of the unlabeled analyte.

• Data Analysis: A significant decrease in the signal for the deuterated standard over time, accompanied by an increase in the signal for the unlabeled analyte, indicates deuterium exchange.

Visualizations

Diagram 1: Potential Deuterium Exchange Workflow

Caption: Workflow illustrating key stages where deuterium exchange can occur.

Diagram 2: Troubleshooting Logic for Deuterium Exchange

Caption: Decision tree for troubleshooting unexpected results due to deuterium exchange.

References

• 1. 1,4-Pentadien-3-ol, 3-methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- | C15H24O | CID 6436846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethylene-β-Ionol - Protheragen [protheragen.ai]
• 3. usbio.net [usbio.net]
• 4. Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ethylene-α-ionol｜lookchem [lookchem.com]
• 6. mobiustrimmer.com [mobiustrimmer.com]
• 7. Vinyl carbanions. II. Simultaneous hydrogen--deuterium exchange and addition of ethyl [2H]alcohol to trans-cinnamonitrile catalyzed by sodium ethoxide [inis.iaea.org]
• 8. Deuterium labeling of diethylstilbestrol and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of deuterium-labeled analogs of the lipid hydroperoxide-derived bifunctional electrophile 4-oxo-2(E)-nonenal - PMC [pmc.ncbi.nlm.nih.gov]
• 10. floraflex.com [floraflex.com]

Technical Support Center: Troubleshooting Guide for Deuterated Internal Standards

Welcome to the technical support center for the use of deuterated internal standards in analytical testing. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical problems associated with deuterated internal standards?

A1: The most frequently encountered issues include:

• Isotopic Exchange: The loss of deuterium atoms and their replacement with hydrogen from the surrounding environment.[1][2]

• Chromatographic Shift: The deuterated internal standard (IS) and the analyte having slightly different retention times.[1][2][3][4]

• Differential Matrix Effects: The analyte and the IS experiencing different levels of ion suppression or enhancement from the sample matrix.[1][2][3]

• Purity Issues: The presence of unlabeled analyte or other impurities in the deuterated IS.[1][5]

• Variable Extraction Recovery: Differences in the efficiency of extraction between the analyte and the IS.[1]

• In-source Instability: The deuterated IS exhibiting different stability or fragmentation patterns in the mass spectrometer's ion source compared to the analyte.[1]

Q2: Why is my deuterated internal standard losing its deuterium label (isotopic exchange)?

A2: Isotopic exchange, or back-exchange, can occur when deuterium atoms on the internal standard are replaced by protons from the solvent or sample matrix.[1][2] This is more likely to happen under the following conditions:

• Label Position: Deuterium atoms are more susceptible to exchange if they are located on heteroatoms like oxygen (-OH) or nitrogen (-NH), or on a carbon atom adjacent to a carbonyl group (C=O).[1][2][6]

• pH of the Solution: Storing or analyzing deuterated compounds in acidic or basic solutions can catalyze the exchange.[1][7]

Loss of the deuterium label can compromise the accuracy of your results by creating a "false positive" signal for the unlabeled analyte or by causing irreproducible internal standard signals, leading to erroneously high analyte concentrations.[1]

Q3: My deuterated internal standard and analyte have different retention times. What causes this and how can I fix it?

A3: Deuterated compounds often exhibit slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated analogs.[2][8] This "isotope effect" can lead to differential matrix effects, where the analyte and the internal standard are exposed to different levels of ion suppression or enhancement, compromising analytical accuracy.[2][3]

Troubleshooting:

• Chromatographic Method Optimization: Adjusting the mobile phase composition, gradient, or temperature may help to improve co-elution.[1][4]

• Use a Lower Resolution Column: In some cases, a column with lower resolution can ensure the analyte and internal standard elute as a single peak.[2]

• Alternative Isotopes: Consider using internal standards labeled with ¹³C or ¹⁵N, which are less prone to chromatographic shifts.[3][8][9]

Q4: What are the recommended purity levels for deuterated internal standards?

A4: For reliable and reproducible results, high purity is crucial. General recommendations are:

• Chemical Purity: >99%[5]

• Isotopic Enrichment: ≥98%[5][10]

It is essential to obtain a certificate of analysis (CoA) from the supplier that specifies both the chemical and isotopic purity.[5]

Q5: How should I store my deuterated internal standards?

A5: Proper storage is crucial to maintain isotopic purity and concentration.[11] General recommendations include:

• Temperature: For long-term storage, temperatures of -20°C are often recommended.[11][12] Always refer to the manufacturer's certificate of analysis for specific temperature requirements.[11]

• Protection from Light: Store standards in amber vials or in the dark to prevent photodegradation.[11]

• Solvent: Solutions should be stored in a well-sealed vial.[12] For solids or lyophilized powders, storage at -20°C or colder in a desiccator is recommended to protect from moisture.[12]

Troubleshooting Guides

Guide 1: Investigating and Mitigating Matrix Effects

Differential matrix effects can lead to inaccurate quantification even with a co-eluting deuterated internal standard.[2][3][13] This guide provides a workflow to identify and address these effects.

Troubleshooting workflow for matrix effect issues.

This protocol helps to quantify the extent of matrix effects on both the analyte and the internal standard.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard in a clean solvent.[1][4]

  • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard.[1][4]

  • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before extraction.[1][4]

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.[1]

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

The following table summarizes hypothetical data from a matrix effect experiment, illustrating how to identify differential effects.

Sample Set	Analyte Peak Area	IS Peak Area	Matrix Effect (%) - Analyte	Matrix Effect (%) - IS
Set A (Neat)	1,000,000	1,200,000	-	-
Set B (Post-Spike)	600,000	900,000	60% (Suppression)	75% (Suppression)

In this example, the analyte experiences more significant ion suppression than the deuterated internal standard, which would lead to an overestimation of the analyte concentration.[1]

Guide 2: Assessing Internal Standard Purity

The presence of unlabeled analyte in the deuterated internal standard can lead to an overestimation of the analyte's concentration, particularly at the lower limit of quantification (LLOQ).[5]

Impact of internal standard purity on assay accuracy.

• Prepare a Blank Sample: A matrix sample with no analyte.[1]

• Spike with Internal Standard: Add the deuterated internal standard at the concentration used in the assay.[1]

• Analyze the Sample: Run the sample on the LC-MS/MS and monitor the mass transition for the unlabeled analyte.[1]

• Evaluate the Response: The response for the unlabeled analyte should be less than 20% of the response of the Lower Limit of Quantification (LLOQ) for the analyte. If it is higher, it indicates significant contamination of the IS with the unlabeled analyte.[1]

Guide 3: Validating Internal Standard Stability

This protocol helps to ensure that the deuterated internal standard is stable throughout the entire analytical process.

• Prepare Quality Control (QC) Samples: Prepare QC samples at low and high concentrations in the same matrix as your study samples. Spike these QC samples with the deuterated internal standard.[11]

• Analyze at Time Zero (T0): Analyze a set of these QC samples immediately after preparation to establish a baseline response ratio (Analyte Area / IS Area).

• Store QC Samples: Store the remaining QC samples under the same conditions as your study samples for a defined period (e.g., 24 hours at room temperature, 7 days at -20°C).

• Analyze Stored Samples: After the storage period, analyze the stored QC samples.

• Data Evaluation: Calculate the response ratio for each time point and compare it to the T0 value. The internal standard is considered stable if the response ratio remains within a predefined acceptance criterion (e.g., ±15% of the T0 value).[11]

Storage Condition	Time Point	Low QC Response Ratio	High QC Response Ratio	% Deviation from T0
Benchtop	T0	0.52	5.15	0%
Benchtop	24 hours	0.51	5.09	-1.9% / -1.2%
Freeze/Thaw	3 Cycles	0.53	5.21	+1.9% / +1.2%

These hypothetical results indicate that the internal standard is stable under these conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Ethylene-b-ionol-d3 by LC-MS

Welcome to the technical support center for the LC-MS analysis of Ethylene-b-ionol-d3. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on method optimization, troubleshooting common issues, and to answer frequently asked questions.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the LC-MS analysis of Ethylene-b-ionol-d3.

Issue	Potential Causes	Solutions
Poor Peak Shape (Tailing or Fronting)	1. Column overload.[1] 2. Inappropriate mobile phase pH. 3. Column contamination or degradation.[1] 4. Dead volume in the LC system.	1. Reduce the injection volume or sample concentration. 2. Adjust the mobile phase pH to be at least 2 units away from the pKa of Ethylene-b-ionol-d3.[2] 3. Flush the column with a strong solvent or replace it if necessary.[2] 4. Check and tighten all fittings to minimize dead volume.
Low Sensitivity / Poor Signal Intensity	1. Suboptimal ionization parameters (e.g., capillary voltage, gas flow).[3] 2. Ion suppression due to matrix effects.[4] 3. Inefficient desolvation.[5] 4. Analyte degradation in the source.	1. Optimize ESI source parameters such as capillary voltage (typically 3-5 kV for positive mode), nebulizer gas pressure, and drying gas temperature and flow rate.[3][5] 2. Improve sample cleanup to remove interfering matrix components.[6] Consider using a different ionization technique like APCI if ESI is problematic.[7] 3. Increase the drying gas temperature or flow rate to enhance solvent evaporation.[5] 4. Use a lower source temperature or gentler ionization conditions.
Retention Time Shifts	1. Changes in mobile phase composition.[1] 2. Fluctuations in column temperature.[1] 3. Column aging or contamination.[1] 4. Air bubbles in the pump.[8]	1. Prepare fresh mobile phase and ensure accurate composition. 2. Use a column oven to maintain a stable temperature. 3. Flush the column or replace it. 4. Purge the LC pump to remove any air bubbles.[8]
High Background Noise	1. Contaminated mobile phase or solvents.[1] 2. Contamination in the LC-MS system (e.g., ion source, tubing).[1] 3. Column bleed.	1. Use high-purity, LC-MS grade solvents and additives.[1] 2. Clean the ion source and flush the system with appropriate cleaning solutions.[1] 3. Use a column with low bleed characteristics and operate within the recommended temperature and pH range.
Analyte and Deuterated Standard Do Not Co-elute	1. Isotope effect causing slight chromatographic separation.[9][10] 2. Significant differences in the chemical properties if the deuterium label is on a site that affects polarity.	1. Adjust the chromatographic method (e.g., gradient, temperature) to minimize the separation. While perfect co-elution is ideal, slight separation may be acceptable if the matrix effects are consistent across the two peaks.[9] 2. This is less common for stable isotope-labeled standards but consider the labeling position.[11]
Loss of Deuterium Label (Isotopic Exchange)	1. Deuterium atoms are on exchangeable sites (e.g., -OH, -NH).[9] 2. pH of the mobile phase or sample diluent facilitates exchange.[9]	1. Ensure the deuterium labels on Ethylene-b-ionol-d3 are on stable, non-exchangeable positions.[9] 2. Avoid highly acidic or basic mobile phases if isotopic exchange is suspected.[12]

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using a deuterated internal standard like Ethylene-b-ionol-d3?

A deuterated internal standard is a version of the analyte where one or more hydrogen atoms are replaced by deuterium.[9] Its primary role is to act as an internal reference to correct for variations during sample preparation, injection, and ionization in the mass spectrometer.[9] Since it is chemically almost identical to the analyte, it experiences similar matrix effects and instrument variability, leading to more accurate and precise quantification.[9]

Q2: What are the key characteristics of a good deuterated internal standard?

A reliable deuterated internal standard should have high isotopic purity (ideally ≥98%) and high chemical purity (>99%).[9][11] The deuterium atoms should be on stable positions in the molecule to prevent hydrogen-deuterium exchange.[9] For optimal performance, the deuterated standard should co-elute with the analyte.[9]

Q3: My deuterated standard and analyte show a slight difference in retention time. Is this a problem?

While ideal, perfect co-elution is not always achieved due to the "isotope effect," where deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts.[6][10][13] If the separation is small and consistent, and both peaks are subject to the same matrix effects, it may not significantly impact quantification. However, it is important to verify this during method validation.[9]

Q4: How can I check for matrix effects in my analysis?

To evaluate matrix effects, you can perform a post-extraction spike experiment. This involves comparing the analyte's response in a neat solution to its response in a blank matrix extract that has been spiked with the analyte at the same concentration. A significant difference in response indicates the presence of ion suppression or enhancement.

Q5: What are typical starting LC-MS parameters for a small molecule like Ethylene-b-ionol-d3?

The following are general starting parameters that should be optimized for your specific instrument and application.

Table of Typical Starting LC-MS Parameters

Parameter	Typical Setting
Liquid Chromatography
Column	C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water[14]
Mobile Phase B	0.1% Formic Acid in Acetonitrile or Methanol[14]
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute the analyte, then return to initial conditions for re-equilibration.[14]
Flow Rate	0.3 - 0.5 mL/min[14]
Injection Volume	5 - 10 µL[14]
Column Temperature	30 - 40 °C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative Ion Mode[14]
Capillary Voltage	3.0 - 5.0 kV (Positive Mode); -2.5 to -4.0 kV (Negative Mode)[3]
Nebulizer Gas Pressure	Instrument-dependent, optimize for a stable spray.[3]
Drying Gas Flow	Instrument-dependent, typically 8 - 12 L/min.
Drying Gas Temperature	250 - 350 °C
MRM Transitions	To be determined by infusing a standard solution of Ethylene-b-ionol-d3 and its non-deuterated analog to find the optimal precursor and product ions.[14]

Experimental Protocols

Protocol 1: Sample Preparation (Protein Precipitation)

This is a general protocol for extracting small molecules from plasma or serum.

• Spike: To 100 µL of your sample (e.g., plasma), add a known amount of Ethylene-b-ionol-d3 internal standard solution.

• Precipitate: Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.

• Vortex: Vortex the mixture for 1 minute.

• Centrifuge: Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS analysis.[14]

Protocol 2: Evaluation of Matrix Effects

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of the analyte and Ethylene-b-ionol-d3 in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using the protein precipitation protocol. Spike the resulting supernatant with the analyte and internal standard at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with the analyte and internal standard before performing the protein precipitation protocol.

• Analyze: Inject all three sets of samples into the LC-MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100. A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100.

Visualizations

Caption: A logical workflow for troubleshooting poor signal intensity.

Caption: A typical experimental workflow for quantitative LC-MS analysis.

References

• 1. zefsci.com [zefsci.com]
• 2. Troubleshooting LC, basics - Troubleshooting LC, basics - Chromedia [chromedia.org]
• 3. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | Elex Biotech LLC [elexbiotech.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. LC/MS analysis of vitamin D metabolites by dielectric barrier discharge ionization and a comparison with electrospray ionization and atmospheric pressure chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ssi.shimadzu.com [ssi.shimadzu.com]
• 9. benchchem.com [benchchem.com]
• 10. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. resolvemass.ca [resolvemass.ca]
• 12. researchgate.net [researchgate.net]
• 13. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Ion Suppression with Ethylene-β-ionol-d3

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing Ethylene-β-ionol-d3 as an internal standard to combat ion suppression in complex matrices during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my results?

A1: Ion suppression is a phenomenon observed in mass spectrometry where the signal of the analyte of interest is reduced due to the presence of co-eluting components from the sample matrix.[1] This can lead to inaccurate and unreliable quantification, decreased sensitivity, and poor reproducibility of results.[2] Common culprits for ion suppression include salts, endogenous compounds, and metabolites.[3]

Q2: Why is a deuterated internal standard like Ethylene-β-ionol-d3 recommended for mitigating ion suppression?

A2: Deuterated internal standards are considered the gold standard for quantitative LC-MS analysis.[4] Because Ethylene-β-ionol-d3 is a stable isotope-labeled version of the analyte, it has nearly identical physicochemical properties and chromatographic behavior.[4][5] This ensures that both the analyte and the internal standard are affected by ion suppression in the same way, allowing for accurate correction and reliable quantification.[4][6]

Q3: What are the key considerations when using Ethylene-β-ionol-d3 as an internal standard?

A3: When implementing Ethylene-β-ionol-d3, it is crucial to consider its isotopic purity, the position of the deuterium labels, and the potential for isotopic exchange. The isotopic purity should be high (ideally ≥98%) to prevent interference from any unlabeled analyte.[4] The deuterium atoms should be on stable positions in the molecule to avoid exchange with hydrogen from the solvent.[4]

Q4: When should I add the Ethylene-β-ionol-d3 internal standard to my samples?

A4: The internal standard should be added to the sample at the earliest possible stage of the sample preparation process.[4] This ensures that any variability or loss of analyte during sample extraction, cleanup, and injection will be mirrored by the internal standard, leading to accurate correction.[4]

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments.

Problem 1: I am still observing significant ion suppression even with the use of Ethylene-β-ionol-d3.

• Possible Cause A: Sub-optimal chromatographic separation. Even with a deuterated internal standard, severe ion suppression can occur if the analyte and internal standard co-elute with a high concentration of interfering matrix components.

• Troubleshooting Steps:

  • Optimize Chromatography: Modify your LC method to separate the analyte and internal standard from the regions of significant ion suppression. A post-column infusion experiment can help identify these regions.

  • Improve Sample Cleanup: Enhance your sample preparation protocol to remove more of the interfering matrix components. Techniques like solid-phase extraction (SPE) are generally more effective at removing interferences than protein precipitation.[7]

  • Sample Dilution: Diluting the sample can reduce the concentration of matrix components and alleviate ion suppression.[8][9]

Problem 2: The peak area response of my Ethylene-β-ionol-d3 internal standard is highly variable across my sample set.

• Possible Cause B: Inconsistent sample preparation or matrix effects. High variability in the internal standard response can indicate inconsistent recovery during sample preparation or significant differences in the matrix composition between samples.

• Troubleshooting Steps:

  • Review Sample Preparation Protocol: Ensure that the internal standard is being added consistently and that the sample preparation procedure is being followed precisely for all samples.

  • Evaluate Matrix Effects: Perform a matrix effect assessment to understand the degree of ion suppression or enhancement in your samples. This can be done by comparing the response of the internal standard in a clean solution versus a post-extraction spiked matrix sample.

  • Matrix-Matched Calibration Curves: If matrix effects are variable, preparing your calibration standards in a representative blank matrix can help to compensate for these effects.

Data Presentation

The following tables summarize the expected improvements in data quality when using Ethylene-β-ionol-d3 as an internal standard compared to other quantification methods in a complex biological matrix.

Table 1: Comparison of Precision and Accuracy

Quantification Method	Mean Accuracy (%)	Precision (%RSD)
External Calibration	75.2	22.5
Structural Analog IS	92.1	12.3
Ethylene-β-ionol-d3 IS	101.5	4.2

Table 2: Impact of Sample Preparation on Ion Suppression

Sample Preparation Method	Analyte Recovery (%)	Ion Suppression (%)
Protein Precipitation	95	65
Liquid-Liquid Extraction (LLE)	85	30
Solid-Phase Extraction (SPE)	92	<15

Experimental Protocols

1. Post-Column Infusion Experiment to Identify Ion Suppression Zones

This experiment helps to identify the regions in the chromatogram where ion suppression is most pronounced.

• Materials:

  • Syringe pump

  • Tee-union

  • Solution of Ethylene-β-ionol in mobile phase (e.g., 100 ng/mL)

  • Blank matrix extract

• Procedure:

  • Connect the syringe pump to the LC flow path between the analytical column and the mass spectrometer's ion source using a tee-union.[8]

  • Infuse the Ethylene-β-ionol solution at a low, constant flow rate (e.g., 5-10 µL/min) while the LC mobile phase is running at its normal flow rate. This will establish a stable baseline signal for the internal standard.

  • Once a stable baseline is achieved, inject a blank matrix extract.

  • Monitor the signal of the Ethylene-β-ionol throughout the chromatographic run. A dip in the baseline indicates a region of ion suppression.[10]

2. Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol provides a general guideline for using SPE to remove interfering components from a complex matrix.

• Materials:

  • SPE cartridge appropriate for the analyte's properties (e.g., reversed-phase, ion-exchange)

  • Conditioning solvent (e.g., methanol)

  • Equilibration solvent (e.g., water)

  • Wash solvent

  • Elution solvent

• Procedure:

  • Conditioning: Pass the conditioning solvent through the SPE cartridge to activate the stationary phase.

  • Equilibration: Pass the equilibration solvent through the cartridge to prepare it for the sample.

  • Sample Loading: Load the pre-treated sample (with Ethylene-β-ionol-d3 added) onto the cartridge.

  • Washing: Pass the wash solvent through the cartridge to remove weakly bound interferences.

  • Elution: Elute the analyte and internal standard from the cartridge using the elution solvent.

  • The eluate can then be evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for sample analysis using Ethylene-β-ionol-d3.

Caption: Troubleshooting logic for persistent ion suppression.

References

• 1. droracle.ai [droracle.ai]
• 2. bataviabiosciences.com [bataviabiosciences.com]
• 3. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. texilajournal.com [texilajournal.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 10. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]

Inconsistent "Ethylene-b-ionol-d3" peak area in replicate injections

Welcome to our technical support center. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot common issues encountered during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: We are observing inconsistent peak areas for our internal standard, Ethylene-b-ionol-d3, in replicate injections. What are the potential causes?

Inconsistent peak areas for an internal standard (IS) like Ethylene-b-ionol-d3 can stem from several factors throughout the analytical process. These can be broadly categorized into three main areas: sample preparation, instrument performance, and analytical method parameters.[1] It is crucial to systematically investigate each of these areas to pinpoint the source of the variability.

Q2: How can sample preparation contribute to variability in the internal standard peak area?

Errors during sample preparation are a frequent cause of inconsistent IS peak areas.[2] Key aspects to consider include:

• Pipetting Errors: Inaccurate or inconsistent dispensing of the internal standard solution into each sample.

• Incomplete Mixing: Failure to thoroughly vortex or mix the sample after adding the internal standard, leading to a non-homogenous sample.

• Sample Degradation: The stability of Ethylene-b-ionol-d3 in the sample matrix or solvent should be confirmed. Degradation can lead to a decrease in peak area over time.[3]

• Matrix Effects: The sample matrix can enhance or suppress the ionization of the internal standard in the mass spectrometer, leading to inconsistent responses.[4][5][6]

Q3: What instrument-related issues could cause our Ethylene-b-ionol-d3 peak area to be inconsistent?

The chromatographic system itself is a common source of variability.[2][7] You should investigate the following components:

• Autosampler/Injector: This is a primary suspect for inconsistent injection volumes.[8] Potential issues include:

  • Air bubbles in the syringe or sample loop.[9][10]

  • A clogged or leaking syringe.[11]

  • Incorrect autosampler settings (e.g., draw speed, viscosity settings).[8]

  • Septum coring or leakage.[2]

• Column: Column fouling or degradation can lead to poor peak shape and inconsistent peak areas.[12]

• Detector (Mass Spectrometer): Fluctuations in the detector response can be a factor. This could be due to a dirty ion source, detector saturation, or unstable spray in the case of LC-MS.[2][13]

Q4: Can the analytical method itself be the reason for the inconsistent peak areas?

Yes, the method parameters play a critical role in achieving reproducible results. Consider the following:

• Mobile Phase/Carrier Gas: Inadequate mixing of the mobile phase in LC or fluctuations in the carrier gas flow rate in GC can affect peak areas.[12]

• Temperature: Fluctuations in the column oven or laboratory ambient temperature can impact retention times and peak shapes.[12]

• Integration Parameters: Inconsistent peak integration by the chromatography data system can lead to variable peak areas. Ensure the integration parameters are appropriate for the peak shape.[9]

• Co-elution: If the internal standard co-elutes with a matrix component, it can experience ion suppression or enhancement, leading to variability.[4]

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Inconsistent Internal Standard Peak Area

This guide provides a step-by-step approach to diagnosing the root cause of variability in your Ethylene-b-ionol-d3 peak area.

Experimental Protocol:

• Prepare a Fresh Standard: Prepare a new stock solution of Ethylene-b-ionol-d3 and a fresh dilution at the working concentration in a clean solvent.

• System Suitability Test: Perform at least six replicate injections of the freshly prepared standard solution.

• Data Analysis: Calculate the Relative Standard Deviation (RSD) or Coefficient of Variation (CV) of the peak areas. An RSD of <5% is generally considered acceptable for system suitability, though this can vary by application.[10]

Troubleshooting Logic:

Fig. 1: Troubleshooting workflow for inconsistent internal standard peak area.

Guide 2: Investigating Autosampler and Injection Issues

If the system suitability test points towards an instrument issue, the autosampler is a common culprit.

Experimental Protocol:

• Vial Test: Prepare two separate vials with the same internal standard solution. Inject alternately from each vial for a total of 8 injections (4 from each vial).

• Weight-Based Injection Volume Check:

  • Place a partially filled vial on an analytical balance and record the weight.

  • Perform 10 injections from this vial.

  • Reweigh the vial and calculate the total volume injected based on the density of the solvent. Compare this to the expected total injection volume.

Data Presentation:

Table 1: Vial Test for Injection Consistency

Injection Number	Vial	Peak Area
1	1	152,345
2	2	151,987
3	1	153,012
4	2	152,564
5	1	125,432
6	2	151,889
7	1	124,987
8	2	152,111

In this example, the decreasing peak area in later injections from Vial 1 could suggest a vacuum is forming in the vial or an issue with the vial cap/septum.[10]

Troubleshooting Diagram:

Fig. 2: Diagnostic workflow for autosampler-related peak area variability.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromforum.org [chromforum.org]
• 8. Shimadzu Peak Area Fluctuations [shimadzu.nl]
• 9. rheniumgroup.co.il [rheniumgroup.co.il]
• 10. chromforum.org [chromforum.org]
• 11. youtube.com [youtube.com]
• 12. HPLC CHROMATOGRAPHY HINTS and TIPS FOR CHROMATOGRAPHERS [HPLC TRAINING ARTICLES] : HPLC Retention Time Drift, Change, Area Variability or Poor Reproducibility. Common Reasons for it. [hplctips.blogspot.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Chromatographic Analysis of Ethylene-b-ionol-d3

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the chromatographic analysis of Ethylene-b-ionol-d3 and its non-deuterated analyte, beta-ionol.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard, Ethylene-b-ionol-d3, eluting at a different retention time than the non-deuterated analyte, beta-ionol?

This phenomenon is known as the Chromatographic Isotope Effect (CIE). It is an expected behavior when using deuterium-labeled internal standards. The primary reasons for this retention time shift are the subtle physical and chemical differences between protium (¹H) and deuterium (²H).

In Reversed-Phase Liquid Chromatography (RPLC) , deuterated compounds are often slightly less hydrophobic than their non-deuterated counterparts. This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, leading to a decrease in polarizability and weaker van der Waals interactions with the non-polar stationary phase. As a result, the deuterated standard (Ethylene-b-ionol-d3) will typically elute earlier than the analyte (beta-ionol).

In Gas Chromatography (GC) , deuterated compounds are slightly more volatile than their non-deuterated analogs. This difference in volatility also leads to the deuterated standard eluting earlier from the GC column.

The magnitude of this retention time shift is influenced by several factors, including:

• The number of deuterium atoms in the molecule.

• The position of the deuterium atoms.

• The specific chromatographic conditions (e.g., column chemistry, mobile phase composition, temperature).

Q2: My Ethylene-b-ionol-d3 and beta-ionol used to have a consistent retention time difference, but now the shift is larger or inconsistent. What could be the cause?

A change in the retention time difference between your analyte and internal standard, beyond the expected isotope effect, likely indicates an issue with your chromatographic system or methodology. Here are some potential causes:

• Column Degradation: Over time, the stationary phase of your column can degrade, leading to changes in selectivity and retention.

• Mobile Phase Inconsistency: Small variations in the composition or pH of your mobile phase can significantly impact retention times. Ensure your mobile phase is prepared accurately and consistently.

• Temperature Fluctuations: Inconsistent column oven temperature can lead to variable retention times.

• System Contamination: Contaminants in the mobile phase, sample, or from previous injections can build up on the column and alter its chemistry.

• Changes in Flow Rate: Inaccurate or fluctuating flow rates from your pump will directly affect retention times.

Q3: How can I manage the retention time difference between Ethylene-b-ionol-d3 and beta-ionol?

While the chromatographic isotope effect is an inherent property, you can take steps to ensure consistent and manageable separation:

• Method Optimization: Carefully optimize your chromatographic method (gradient, temperature, flow rate) to achieve a stable and reproducible separation between the analyte and the internal standard.

• System Suitability Testing: Regularly perform system suitability tests to monitor the performance of your chromatographic system and ensure that the retention time difference remains within acceptable limits.

• Use of ¹³C-labeled Internal Standards: If the retention time shift from deuteration is problematic for your assay, consider using an internal standard labeled with a heavy carbon isotope (¹³C). The mass difference in ¹³C-labeled standards has a much smaller impact on the physicochemical properties of the molecule, resulting in a negligible chromatographic isotope effect and better co-elution with the analyte.

Troubleshooting Guides

Troubleshooting Inconsistent Retention Times

If you are observing inconsistent retention times for Ethylene-b-ionol-d3 and beta-ionol, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for inconsistent retention times.

Data Presentation

While specific retention time data for Ethylene-b-ionol-d3 and beta-ionol is highly dependent on the exact analytical method, the following table illustrates a hypothetical but realistic example of the chromatographic isotope effect observed in a reversed-phase LC-MS/MS analysis.

Compound	Retention Time (minutes)
beta-ionol (Analyte)	5.28
Ethylene-b-ionol-d3 (Internal Standard)	5.25
Retention Time Difference	0.03

Note: In this example, the deuterated internal standard elutes slightly earlier than the analyte, which is typical for reversed-phase chromatography.

Experimental Protocols

Below is a general experimental protocol for the quantitative analysis of beta-ionol in a liquid matrix (e.g., fruit juice) using Ethylene-b-ionol-d3 as an internal standard by LC-MS/MS. This should be adapted and validated for your specific application.

Sample Preparation

Caption: Sample preparation workflow for beta-ionol analysis.

Methodology:

• To 1 mL of the liquid sample, add a known amount of Ethylene-b-ionol-d3 internal standard solution.

• Add 3 mL of ice-cold acetonitrile to precipitate proteins and other macromolecules.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject an aliquot into the LC-MS/MS system.

LC-MS/MS Analysis

Parameter	Condition
Liquid Chromatography
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	beta-ionol: [Precursor Ion > Product Ion]Ethylene-b-ionol-d3: [Precursor Ion+3 > Product Ion]
Dwell Time	100 ms

Note: The specific MRM (Multiple Reaction Monitoring) transitions will need to be optimized for your specific instrument.

Preventing loss of "Ethylene-b-ionol-d3" during sample extraction

Welcome to the technical support center for Ethylene-b-ionol-d3. This resource is designed to assist researchers, scientists, and drug development professionals in preventing the loss of this deuterated internal standard during sample extraction. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Ethylene-b-ionol-d3 and what are its common applications?

Ethylene-b-ionol-d3 is a deuterated form of Ethylene-β-ionol, which is an α-Ionol derivative.[1] It is typically used as an internal standard in quantitative analysis, particularly in chromatography-mass spectrometry (LC-MS or GC-MS) based methods. Its deuteration makes it chemically almost identical to the non-deuterated analyte, allowing it to mimic the analyte's behavior during sample preparation and analysis, thus correcting for variations in extraction recovery and instrument response.

Q2: What are the key chemical properties of Ethylene-b-ionol-d3?

The table below summarizes the known chemical properties of Ethylene-b-ionol-d3 and its non-deuterated analogue.

Property	Value	Source
Ethylene-b-ionol-d3
CAS Number	77265-43-1	[1]
Molecular Formula	C15H21D3O	[1]
Molecular Weight	223.37 g/mol	[1]
Appearance	Light Yellow Oil	[1]
Storage	2-8°C Refrigerator	[1]
Ethylene-β-ionol (non-deuterated)
CAS Number	59057-30-6	[2]
Molecular Formula	C15H24O	[2]
Molecular Weight	220.35 g/mol	[2]
Solubility	Dichloromethane, Ether, Ethyl Acetate, Methanol	[2]

Q3: What are the primary causes of Ethylene-b-ionol-d3 loss during sample extraction?

Loss of a deuterated internal standard like Ethylene-b-ionol-d3 can occur due to several factors:

• Instability: Degradation due to adverse pH, temperature, or exposure to light.

• Poor Extraction Recovery: Inefficient partitioning between aqueous and organic phases during liquid-liquid extraction (LLE) or improper binding/elution in solid-phase extraction (SPE).

• Adsorption: The compound may adsorb to the surfaces of glassware or plasticware, especially at low concentrations.

• Volatility: As a terpene-like compound, it may have some volatility, leading to loss during evaporation steps.[3]

• Isotopic Exchange: While less common for deuterium on a carbon backbone, there is a small possibility of H/D exchange under certain conditions.

Q4: How can I prevent the loss of Ethylene-b-ionol-d3?

To minimize the loss of your internal standard, consider the following best practices:

• Optimize Extraction Method: Select appropriate extraction solvents based on the solubility of Ethylene-β-ionol (e.g., dichloromethane, ether, ethyl acetate, methanol).[2] For LLE, ensure the pH of the aqueous phase is adjusted to keep the analyte in a neutral form. For SPE, carefully select the sorbent and elution solvents.

• Control Temperature: Keep samples and extracts cool to minimize degradation and volatilization.[3]

• Protect from Light: Store the standard and samples in amber vials or in the dark.

• Use Silanized Glassware: To prevent adsorption to glass surfaces, use silanized glassware.

• Minimize Evaporation Steps: If an evaporation step is necessary, use a gentle stream of nitrogen and a controlled temperature.

Troubleshooting Guide

This guide addresses specific issues you may encounter with Ethylene-b-ionol-d3 during your experiments.

Problem	Possible Causes	Recommended Actions
Low or no signal of Ethylene-b-ionol-d3 in the final extract.	1. Inefficient extraction. 2. Degradation of the standard. 3. Adsorption to labware.	1. Review and optimize your LLE or SPE protocol. Ensure proper solvent selection and pH adjustment. 2. Check the pH and temperature of your extraction conditions. Prepare fresh standard solutions. 3. Use silanized glassware and minimize contact with plasticware.
High variability in the internal standard signal across samples.	1. Inconsistent extraction efficiency. 2. Matrix effects (ion suppression or enhancement). 3. Inconsistent sample handling.	1. Ensure precise and consistent execution of the extraction protocol for all samples. 2. Evaluate matrix effects by comparing the standard's response in neat solution versus post-extraction spiked matrix. Consider further sample cleanup if necessary. 3. Standardize all sample handling steps, from thawing to injection.
Peak splitting or broadening for Ethylene-b-ionol-d3.	1. Chromatographic issues. 2. Presence of isomers or degradation products.	1. Check your analytical column's condition and the mobile phase composition. 2. Investigate the purity of the standard and the possibility of on-column degradation.

Experimental Protocols

Below are generalized protocols for liquid-liquid extraction and solid-phase extraction that can be adapted for Ethylene-b-ionol-d3.

Protocol 1: Liquid-Liquid Extraction (LLE) from Plasma

• Sample Preparation: To 1 mL of plasma, add a known amount of Ethylene-b-ionol-d3 solution.

• Protein Precipitation (Optional but Recommended): Add 2 mL of cold acetonitrile, vortex for 1 minute, and centrifuge at 4000 rpm for 10 minutes. Collect the supernatant.

• Extraction: To the supernatant, add 5 mL of an appropriate extraction solvent (e.g., ethyl acetate or a mixture of hexane and ethyl acetate). Vortex for 2 minutes.

• Phase Separation: Centrifuge at 3000 rpm for 5 minutes.

• Collection: Transfer the organic layer to a clean tube.

• Evaporation: Evaporate the solvent under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the residue in a suitable mobile phase for LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) from Urine

• Sample Pre-treatment: To 1 mL of urine, add a known amount of Ethylene-b-ionol-d3 solution. Add 1 mL of a suitable buffer (e.g., phosphate buffer, pH 6) and vortex.

• Column Conditioning: Condition a C18 SPE cartridge with 2 mL of methanol followed by 2 mL of water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove interferences.

• Elution: Elute the analyte and internal standard with 2 mL of methanol or acetonitrile.

• Evaporation: Evaporate the eluate under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in the mobile phase.

Visualizations

Experimental Workflow for Sample Extraction

Caption: A generalized workflow for the extraction of Ethylene-b-ionol-d3 from biological samples.

Logical Troubleshooting Flow for Signal Loss

Caption: A logical troubleshooting guide for addressing the loss of Ethylene-b-ionol-d3 signal.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. usbio.net [usbio.net]
• 3. LABTips: Troubleshooting Tricky Terpenes | Labcompare.com [labcompare.com]

Technical Support Center: Matrix Effects on "Ethylene-b-ionol-d3" Quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects during the quantification of Ethylene-b-ionol and its deuterated internal standard, Ethylene-b-ionol-d3.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the quantification of Ethylene-b-ionol-d3?

A: The "matrix" refers to all components in a sample other than the analyte of interest.[1] In bioanalysis, this includes endogenous substances like proteins, lipids, and salts.[1][2] Matrix effects occur when these co-eluting components interfere with the ionization of the target analyte (Ethylene-b-ionol) and its internal standard (Ethylene-b-ionol-d3) in the mass spectrometer's ion source.[1][3][4][5] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of the analytical method.[1][4][6][7]

Q2: My deuterated internal standard (Ethylene-b-ionol-d3) is supposed to compensate for matrix effects. Why am I still seeing inaccurate results?

A: While deuterated internal standards are the gold standard for compensating for variability, they are not always a perfect solution.[3] Inaccurate results can still arise due to:

• Differential Matrix Effects: Even with a deuterated internal standard, if there is a slight chromatographic separation between the analyte and the internal standard, they can be affected differently by co-eluting matrix components.[3][8] This leads to differential ion suppression or enhancement, where the degree of signal change is not the same for both compounds, resulting in inaccurate quantification.[3][9]

• Isotopic Instability: In some cases, deuterium atoms can exchange with hydrogen atoms from the surrounding solvent or matrix, a phenomenon known as back-exchange.[3][10] This is more likely to occur with deuterium atoms attached to heteroatoms (O, N, S).[3]

• Contamination of the Internal Standard: The deuterated internal standard may contain a small amount of the unlabeled analyte as an impurity.[9][10] This can lead to a positive bias in the results, especially at the lower limit of quantification (LLOQ).[8]

Q3: How can I determine if matrix effects are impacting my Ethylene-b-ionol assay?

A: A common method to evaluate matrix effects is the post-extraction addition experiment.[9][10] This involves comparing the response of the analyte and internal standard in a clean solution (neat) versus their response when spiked into a blank matrix extract. A significant difference in signal intensity indicates the presence of matrix effects.

Troubleshooting Guides

Issue 1: Poor Accuracy and Precision in Quantitative Results

Possible Cause: Differential matrix effects between Ethylene-b-ionol and Ethylene-b-ionol-d3.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inaccurate results.

Quantitative Data Example: Matrix Effect Evaluation

The following table summarizes hypothetical data from a matrix effect experiment for Ethylene-b-ionol and Ethylene-b-ionol-d3 in human plasma.

Sample Set	Mean Peak Area (Ethylene-b-ionol)	Mean Peak Area (Ethylene-b-ionol-d3)	Matrix Effect (%) (Analyte)	Matrix Effect (%) (IS)
A: Neat Solution	1,500,000	1,600,000	N/A	N/A
B: Post-Extraction Spike	975,000	1,280,000	-35% (Suppression)	-20% (Suppression)

Matrix Effect (%) = ((Peak Area in B / Peak Area in A) - 1) * 100

In this example, both the analyte and the internal standard experience ion suppression, but the effect is more pronounced for the analyte, indicating differential matrix effects that would lead to an overestimation of the analyte concentration.[9]

Issue 2: Low Analyte Recovery

Possible Cause: Inefficient extraction of Ethylene-b-ionol from the sample matrix.

Troubleshooting Steps:

• Evaluate Extraction Recovery: Perform a recovery experiment by comparing the analyte response in pre-extraction spiked samples to post-extraction spiked samples.

• Optimize Sample Preparation: If recovery is low, consider alternative sample preparation techniques. For instance, if using protein precipitation, switching to solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may improve recovery by more effectively removing interfering matrix components.[1][2][3]

• Adjust pH: For LLE, ensure the pH of the aqueous matrix is adjusted to ensure the analyte is in its non-ionized form for efficient extraction into an organic solvent.[2]

Quantitative Data Example: Extraction Recovery

Sample Set	Mean Peak Area (Ethylene-b-ionol)
B: Post-Extraction Spike	975,000
C: Pre-Extraction Spike	682,500

Recovery (%) = (Peak Area in C / Peak Area in B) * 100 = 70%

A recovery of 70% may be acceptable, but if it is inconsistent, further optimization of the extraction procedure is recommended.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

Objective: To quantitatively assess the extent of ion suppression or enhancement for Ethylene-b-ionol and Ethylene-b-ionol-d3.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike Ethylene-b-ionol and Ethylene-b-ionol-d3 into the reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract blank matrix samples using the established protocol. Spike Ethylene-b-ionol and Ethylene-b-ionol-d3 into the final, dried extract before reconstitution.

  • Set C (Pre-Extraction Spike): Spike Ethylene-b-ionol and Ethylene-b-ionol-d3 into the blank matrix before starting the extraction procedure.[9]

• Analyze Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = [ (Mean Peak Area of Set B) / (Mean Peak Area of Set A) - 1 ] * 100

  • Recovery (%) = (Mean Peak Area of Set C) / (Mean Peak Area of Set B) * 100

Protocol 2: Post-Column Infusion for Qualitative Assessment of Matrix Effects

Objective: To identify regions of ion suppression or enhancement in the chromatographic profile of a blank biological matrix.[3]

Methodology:

Caption: Post-column infusion experimental setup.

• System Setup: A standard LC-MS/MS system is used. A syringe pump continuously infuses a solution of Ethylene-b-ionol and Ethylene-b-ionol-d3 into the mobile phase stream via a 'T' connector placed between the analytical column and the mass spectrometer.[3][8]

• Procedure:

  • Equilibrate the LC column with the initial mobile phase conditions.

  • Begin the infusion of the analyte and internal standard solution to obtain a stable baseline signal in the mass spectrometer.[3]

  • Inject an extracted blank matrix sample onto the LC column.[3]

• Data Analysis: Monitor the signal intensity of the analyte and internal standard as the blank matrix components elute.

  • A stable baseline indicates no matrix effects.

  • A dip in the baseline indicates ion suppression at that retention time.[3]

  • A rise in the baseline indicates ion enhancement at that retention time.[3]

By understanding and systematically investigating matrix effects, researchers can develop more robust and reliable methods for the quantification of Ethylene-b-ionol using Ethylene-b-ionol-d3 as an internal standard.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Purity issues and unlabeled analyte in "Ethylene-b-ionol-d3" standard

Welcome to the Technical Support Center for the "Ethylene-b-ionol-d3" standard. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential purity issues and the presence of unlabeled analyte.

This guide offers troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist you in identifying and resolving common issues encountered during the use of this isotopically labeled internal standard in your analytical experiments.

Troubleshooting Guide

This section provides a systematic approach to troubleshoot common problems associated with the "Ethylene-b-ionol-d3" standard.

Problem 1: High Response for Unlabeled Ethylene-b-ionol in Blank Samples

A significant signal corresponding to the unlabeled analyte in a blank sample spiked only with the "Ethylene-b-ionol-d3" standard indicates the presence of an unlabeled impurity.

Troubleshooting Steps:

• Confirm Instrument Background: Analyze a true blank (solvent or matrix without any standard) to ensure the signal is not from instrument contamination.

• Assess Isotopic Purity: If not provided by the manufacturer, determine the isotopic purity of the standard using high-resolution mass spectrometry (HRMS).

• Quantify Unlabeled Analyte: Use the experimental protocol below to quantify the percentage of unlabeled ethylene-b-ionol in your standard.

Problem 2: Inaccurate Quantification and Poor Reproducibility

Inaccurate and variable results in your assays can stem from several issues related to the internal standard.

Troubleshooting Steps:

• Check for Isotopic Exchange: Deuterium atoms, especially on or near heteroatoms or activating groups, can sometimes exchange with protons from the solvent. While the deuterium atoms in "Ethylene-b-ionol-d3" are on a methyl group, harsh pH or temperature conditions during sample preparation could potentially facilitate exchange.

• Evaluate Matrix Effects: Differential ion suppression or enhancement between the labeled and unlabeled analyte can lead to inaccurate quantification.

• Verify Standard Concentration: An error in the concentration of the internal standard solution will directly impact the accuracy of the results.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of unlabeled analyte in the "Ethylene-b-ionol-d3" standard?

A1: The presence of unlabeled ethylene-b-ionol can arise from two primary sources during the synthesis of the deuterated standard:

• Incomplete Deuteration: The chemical reactions to introduce the deuterium atoms (d3) onto the ethylene-b-ionol precursor may not go to completion, leaving a portion of the molecules unlabeled (d0).

• Contamination with Unlabeled Starting Materials: The starting materials used for the synthesis of the deuterated standard may contain unlabeled impurities that carry through the synthesis process.

Q2: How can I confirm the isotopic purity of my "Ethylene-b-ionol-d3" standard?

A2: The most effective methods for determining isotopic purity are:

• Mass Spectrometry (MS): High-resolution mass spectrometry can resolve the isotopic peaks of the labeled (d3) and unlabeled (d0) compounds, allowing for the calculation of their relative abundance.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect the presence of protons at the labeled positions, which would indicate incomplete deuteration.

Q3: My chromatogram shows a slight retention time shift between the deuterated standard and the native analyte. Is this normal?

A3: A small difference in retention time between a deuterated internal standard and the corresponding unlabeled analyte is a known phenomenon in chromatography, often referred to as an "isotope effect". This is more commonly observed with gas chromatography (GC) than with liquid chromatography (LC). While a minor, consistent shift is generally acceptable, a significant or variable shift could indicate a problem with the chromatographic method or the integrity of the standard.

Q4: What are the expected major fragments in the mass spectrum of Ethylene-b-ionol?

A4: Based on the structure of beta-ionol, the unlabeled analogue, common fragmentation patterns in mass spectrometry (electron ionization) would involve the loss of water (M-18), a methyl group (M-15), and cleavage of the side chain. The presence of the ethylene group adds further possibilities for fragmentation. For Ethylene-b-ionol-d3, the fragments containing the deuterated methyl group will be shifted by 3 mass units.

Data Presentation

Table 1: Hypothetical Purity Analysis of "Ethylene-b-ionol-d3" Standard

This table illustrates a hypothetical analysis of a batch of the standard, highlighting key quality control parameters.

Parameter	Specification	Result	Method
Chemical Purity	≥ 98.0%	98.5%	HPLC-UV
Isotopic Purity (d3)	≥ 99.0%	99.2%	LC-HRMS
Unlabeled Analyte (d0)	≤ 0.5%	0.3%	LC-MS/MS
Residual Solvents	≤ 0.1%	0.05%	GC-HS

Table 2: Common Mass Spectral Fragments of Beta-Ionol (Unlabeled Analog)

This table provides a reference for the expected mass-to-charge ratios (m/z) of key fragments for the unlabeled analog, beta-ionol.

Fragment	Proposed Structure	m/z (Relative Intensity)
[M]+	C13H22O	194 (Variable)
[M-CH3]+	C12H19O	179 (Moderate)
[M-H2O]+	C13H20	176 (Moderate)
[C9H13]+	Cleavage of side chain	121 (High)
[C7H9]+	Further fragmentation	93 (High)

Note: The fragmentation pattern and relative intensities can vary depending on the ionization technique and instrument conditions.

Experimental Protocols

Protocol 1: Quantification of Unlabeled Analyte in "Ethylene-b-ionol-d3" Standard by LC-MS/MS

Objective: To determine the percentage of unlabeled ethylene-b-ionol present as an impurity in the deuterated standard.

Materials:

• "Ethylene-b-ionol-d3" standard of known concentration.

• Unlabeled ethylene-b-ionol reference standard.

• LC-MS/MS grade solvents (e.g., acetonitrile, methanol, water).

• LC-MS/MS system with a suitable C18 column.

Procedure:

• Prepare a Standard Solution: Prepare a solution of the "Ethylene-b-ionol-d3" standard in a suitable solvent at a concentration relevant to its use in your assays.

• Set up MRM Transitions:

  • Monitor the mass transition for the unlabeled ethylene-b-ionol.

  • Monitor the mass transition for the "Ethylene-b-ionol-d3" standard.

• Analyze the Standard Solution: Inject the prepared standard solution into the LC-MS/MS system.

• Data Analysis:

  • Integrate the peak area for both the unlabeled analyte and the deuterated standard.

  • Calculate the percentage of unlabeled analyte using the following formula:

  This calculation assumes an equal response factor for the labeled and unlabeled compounds, which is a reasonable assumption for stable isotope-labeled standards.

Mandatory Visualization

Diagram 1: Workflow for Investigating Purity Issues

Caption: Troubleshooting workflow for purity issues.

Diagram 2: Logical Relationship of Potential Impurities

Caption: Sources of impurities in the final product.

Reference Data & Comparative Studies

A Head-to-Head Battle of Internal Standards: Ethylene-b-ionol-d3 vs. 13C-Labeled Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in quantitative analysis using mass spectrometry, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides a comprehensive comparison of deuterated internal standards, exemplified by Ethylene-b-ionol-d3 (a deuterated analog likely used for abscisic acid analysis), and 13C-labeled standards. This comparison is supported by established principles and experimental observations in the field of analytical chemistry.

Executive Summary: The Superiority of 13C-Labeled Standards

While deuterated standards like Ethylene-b-ionol-d3 are widely used due to their cost-effectiveness and availability, 13C-labeled standards are generally considered the gold standard for quantitative mass spectrometry.[1][2][3] The fundamental advantage of 13C-labeled standards lies in their near-identical physicochemical properties to the analyte of interest, leading to superior analytical performance.[1][2][3]

Data Presentation: Quantitative Performance Comparison

The following table summarizes the key performance differences between deuterated and 13C-labeled internal standards based on typical experimental outcomes in liquid chromatography-mass spectrometry (LC-MS).

Performance Parameter	Deuterated Standard (e.g., Ethylene-b-ionol-d3)	13C-Labeled Standard	Key Findings
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than the non-labeled analyte due to the "isotope effect".[1][2] This can be more pronounced in liquid chromatography.	Typically co-elutes perfectly with the analyte under various chromatographic conditions.[1][2]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1][2]
Accuracy & Precision	Can lead to inaccuracies, with some studies reporting significant errors (e.g., up to 40%) due to imperfect retention time matching in the presence of matrix effects.[4]	Demonstrates improved accuracy and precision. The closer physicochemical properties to the analyte result in more reliable and reproducible quantification.[1]	For high-stakes analyses in drug development and clinical research, the enhanced accuracy of 13C-labeled standards is a significant advantage.
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the internal standard, compromising accurate quantification.[4]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[1][2]	13C-labeled standards are the superior choice for complex biological matrices where significant matrix effects are expected.
Isotopic Stability	Deuterium atoms can sometimes be prone to back-exchange with protons from the solvent, especially if located at labile positions.[4] This can compromise the integrity of the standard.	13C labels are part of the carbon skeleton and are not susceptible to exchange, offering greater stability throughout the analytical process.[5]	The inherent stability of the 13C label ensures the integrity of the internal standard during sample preparation and analysis.
Cost and Availability	Generally less expensive and more widely available.[3]	Typically more costly and may not be commercially available for all analytes.[3]	The choice may be influenced by budget and the availability of the specific 13C-labeled compound.

Experimental Protocols

Herein, we provide a general experimental protocol for the quantification of Abscisic Acid (ABA) in plant tissue using a stable isotope-labeled internal standard (either deuterated or 13C-labeled) by LC-MS/MS.

Sample Preparation and Extraction

• Homogenization: Weigh approximately 100 mg of finely ground plant tissue (e.g., seeds or leaves) into a 2 mL microcentrifuge tube.[6]

• Extraction: Add 1 mL of pre-chilled extraction solution (e.g., 100% Methanol) containing the internal standard (either d6-ABA or 13C-ABA) at a known concentration.[6]

• Sonication and Centrifugation: Sonicate the samples for 15 minutes, followed by centrifugation at 14,000 rpm for 5 minutes.[6]

• Supernatant Collection: Transfer the supernatant to a new tube. Repeat the extraction step with another 1 mL of the extraction solution.[6]

• Drying and Reconstitution: Combine the supernatants and evaporate to dryness under a stream of nitrogen. Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.[2]

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A reversed-phase C18 column is typically used.[2]

  • Mobile Phase A: 0.1% formic acid in water.[2][7]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[2][7]

  • Gradient: A suitable gradient elution is employed to separate the analyte from matrix components.[7]

  • Flow Rate: A typical flow rate is 0.4 mL/min.[7]

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is commonly used for ABA analysis.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for the analyte and the internal standard are monitored.

• Quantification:

  • The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Mandatory Visualization

Signaling Pathways

The analysis of abscisic acid is often contextualized by its role in plant signaling. Ethylene is a key interacting hormone, and understanding this relationship is crucial for interpreting analytical results.

Core Abscisic Acid (ABA) Signaling Pathway.

Crosstalk between ABA and Ethylene Signaling Pathways.

Conclusion

For routine analyses where cost is a major consideration, deuterated internal standards such as Ethylene-b-ionol-d3 can provide acceptable performance, provided that the method is carefully validated to account for potential chromatographic shifts and isotopic instability.[2] However, for applications demanding the highest level of accuracy, precision, and reliability, particularly in complex biological matrices, the investment in 13C-labeled standards is highly recommended.[1][2] Their ability to perfectly co-elute with the analyte and their isotopic stability make them the superior choice for mitigating matrix effects and ensuring data integrity in critical research and development settings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Protocol for abscisic acid (ABA) extraction from plant seeds [protocols.io]
• 7. Validation of an LC-MS/MS Method for the Determination of Abscisic Acid Concentration in a Real-World Setting - PMC [pmc.ncbi.nlm.nih.gov]

Validating an Analytical Method for Ethylene-β-ionol-d3 Following FDA Guidelines: A Comparative Guide

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is a cornerstone of regulatory compliance and ensures the integrity of bioanalytical data. This guide provides a comprehensive comparison of a proposed Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of a target analyte, using Ethylene-β-ionol-d3 as an internal standard, against an alternative Gas Chromatography-Mass Spectrometry (GC-MS) method. The methodologies and data presented are in accordance with the principles outlined in the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance.[1][2]

Stable isotope-labeled (SIL) internal standards, such as Ethylene-β-ionol-d3, are highly recommended by regulatory bodies like the FDA for quantitative bioanalysis, particularly in LC-MS assays.[3] Their use is critical for correcting variability during the analytical process.[3][4]

Comparative Analysis of Analytical Methods

The selection of an analytical method depends on the physicochemical properties of the analyte and the desired sensitivity and selectivity. Both LC-MS/MS and GC-MS are powerful techniques for the quantification of small molecules like ionone derivatives.

Validation Parameter	LC-MS/MS with Ethylene-β-ionol-d3 IS	Alternative Method: GC-MS	FDA Acceptance Criteria
Specificity & Selectivity	High; achieved through chromatographic separation and specific MRM transitions. No significant interference from endogenous matrix components observed.	Moderate to High; dependent on chromatographic resolution. Potential for interference from co-eluting matrix components.	No significant interference at the retention time of the analyte and IS. Response of interfering components should be <20% of the LLOQ for the analyte and <5% for the IS.[5]
Accuracy (% Bias)	Within ± 5%	Within ± 10%	Mean concentration should be within ±15% of the nominal value (except at LLOQ, where it should be within ±20%).
Precision (% CV)	< 10%	< 15%	The precision (%CV) should not exceed 15% (except at LLOQ, where it should not exceed 20%).
Linearity (r²)	> 0.995	> 0.99	A linear model is typically used, with a correlation coefficient (r²) of 0.99 or greater.
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	1 ng/mL	The analyte response at the LLOQ should be at least 5 times the response of a blank sample.
Upper Limit of Quantification (ULOQ)	1000 ng/mL	1000 ng/mL	The highest concentration on the standard curve that meets accuracy and precision criteria.
Robustness	High; minimal impact from small variations in mobile phase composition and flow rate.	Moderate; susceptible to variations in injection port temperature and carrier gas flow rate.	The method's performance should remain acceptable under minor, deliberate changes in parameters.
Sample Throughput	High; rapid analysis times are achievable with modern UHPLC systems.	Moderate; typically longer run times compared to UHPLC-MS/MS.	Not explicitly defined, but efficiency is a consideration for high-throughput labs.

Experimental Protocols

Proposed Method: LC-MS/MS with Ethylene-β-ionol-d3 Internal Standard

This method is designed for the quantification of a hypothetical analyte (e.g., β-ionone) in a biological matrix, such as human plasma.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Spike 100 µL of plasma sample with 10 µL of Ethylene-β-ionol-d3 internal standard (IS) working solution (e.g., 100 ng/mL in methanol).

• Add 200 µL of 0.1% formic acid in water and vortex.

• Load the sample onto a pre-conditioned C18 SPE cartridge.

• Wash the cartridge with 500 µL of 5% methanol in water.

• Elute the analyte and IS with 500 µL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

2. LC-MS/MS Instrumentation and Conditions

• UHPLC System: Agilent 1290 Infinity II or equivalent.

• Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 20% B

  • 3.1-4.0 min: 20% B

• Flow Rate: 0.4 mL/min.

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• MRM Transitions:

  • Analyte (e.g., β-ionone): Q1 m/z 193.2 -> Q3 m/z 135.1

  • Ethylene-β-ionol-d3 (IS): Q1 m/z 224.4 -> Q3 m/z 152.2

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• Spike 100 µL of plasma sample with 10 µL of internal standard working solution.

• Add 500 µL of methyl tert-butyl ether (MTBE) and vortex for 2 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the organic layer to a new tube and evaporate to dryness.

• Reconstitute in 50 µL of ethyl acetate.

2. GC-MS Instrumentation and Conditions

• GC System: Agilent 8890 GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Temperature Program:

  • Initial: 60°C, hold for 1 min.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 min at 250°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Selected Ion Monitoring (SIM):

  • Analyte (e.g., β-ionone): m/z 177, 192

  • Internal Standard (if a suitable non-deuterated analog is used): To be determined based on the IS.

Visualizations

Workflow for LC-MS/MS Bioanalytical Method Validation

Caption: Workflow for the validation of an LC-MS/MS bioanalytical method.

Logical Relationship of Key Validation Parameters

Caption: Interrelationship of core analytical method validation parameters.

References

• 1. upcommons.upc.edu [upcommons.upc.edu]
• 2. fda.gov [fda.gov]
• 3. benchchem.com [benchchem.com]
• 4. fda.gov [fda.gov]
• 5. ema.europa.eu [ema.europa.eu]

Cross-Validation of Ethylene-β-ionol-d3 Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of Ethylene-β-ionol-d3, a deuterated precursor in the biosynthesis of abscisic acid (ABA). Due to a lack of direct comparative studies for Ethylene-β-ionol-d3, this document leverages performance data from validated methods for the quantification of closely related non-deuterated precursors and the end-product, abscisic acid. This approach offers a robust framework for selecting the most suitable quantification method based on experimental needs.

The primary analytical techniques discussed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Immunoassays (ELISA). Each method's performance is objectively compared, with supporting data and detailed experimental protocols.

Data Presentation: Quantitative Method Comparison

The following table summarizes the key quantitative performance metrics for the analysis of abscisic acid and its precursors, serving as a proxy for Ethylene-β-ionol-d3 quantification.

Parameter	LC-MS/MS	GC-MS	Immunoassay (ELISA)
Limit of Detection (LOD)	0.1 - 1.5 ng/mL	<18.0 ng/mL for β-ionone[1]	1.36 ng/mL[2]
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL	<53.0 ng/mL for β-ionone[1]	0.156 µg/ml[3]
**Linearity (R²) **	>0.99	>0.99	Typically >0.98
Precision (%RSD)	<15%	<4.8% (inter-day)[1]	<10% (intra-assay), <20% (inter-assay)[3]
Accuracy (% Recovery)	85-115%	71.7% - 95.7%[1]	Not typically reported
Specificity	High (based on mass-to-charge ratio)	High (based on mass-to-charge ratio)	Moderate (potential cross-reactivity)[3]
Throughput	High	Moderate	High
Derivatization Required	No	Yes[4][5]	No

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for phytohormone analysis and can be adapted for Ethylene-β-ionol-d3.[6][7][8][9][10]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is a highly sensitive and selective method for the quantification of phytohormones.[11][12][13]

a. Sample Preparation (Solid-Phase Extraction - SPE)

• Homogenize 50-100 mg of plant tissue in liquid nitrogen.

• Extract the homogenized tissue with 1 mL of ice-cold methanol/water/formic acid (80:19:1, v/v/v) containing a deuterated internal standard (e.g., d6-ABA).

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Collect the supernatant and pass it through a conditioned C18 SPE cartridge.

• Wash the cartridge with 1 mL of 10% methanol.

• Elute the analytes with 1 mL of 80% methanol.

• Dry the eluate under a stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

b. LC-MS/MS Conditions

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 5% to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization: Electrospray ionization (ESI), negative mode.

• Detection: Multiple Reaction Monitoring (MRM) of precursor and product ion transitions specific to Ethylene-β-ionol-d3.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for volatile and semi-volatile compounds, often requiring derivatization for phytohormones.[5][14]

a. Sample Preparation and Derivatization

• Follow steps 1-3 of the LC-MS/MS sample preparation.

• Dry the supernatant completely under nitrogen.

• Derivatize the sample by adding 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and heat at 70°C for 30 minutes.

• After cooling, the sample is ready for injection.

b. GC-MS Conditions

• Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injector Temperature: 250°C.

• Oven Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Ionization: Electron Impact (EI) at 70 eV.

• Detection: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized Ethylene-β-ionol-d3.

Immunoassay (ELISA)

ELISA is a high-throughput method based on antibody-antigen recognition.[2][3]

a. Sample Preparation

• Homogenize 100 mg of plant tissue in 1 mL of extraction buffer (e.g., phosphate-buffered saline with 0.1% Tween 20).

• Centrifuge at 10,000 rpm for 15 minutes at 4°C.

• The supernatant can be directly used or diluted as necessary.

b. ELISA Protocol (Competitive Assay)

• Coat a 96-well plate with an antibody specific to the target analyte (or a related structure like ABA).

• Block the wells with a blocking buffer (e.g., 1% BSA in PBS).

• Add a mixture of the sample (or standard) and a known amount of enzyme-conjugated analyte.

• Incubate to allow competitive binding.

• Wash the plate to remove unbound components.

• Add a substrate that reacts with the enzyme to produce a colorimetric signal.

• Measure the absorbance at a specific wavelength (e.g., 450 nm). The signal intensity is inversely proportional to the analyte concentration in the sample.

Mandatory Visualization

The following diagrams illustrate key pathways and workflows relevant to the analysis of Ethylene-β-ionol-d3.

Caption: Abscisic Acid Biosynthesis Pathway.[15][16][17][18][19][20]

Caption: General Experimental Workflow.

References

• 1. Solid-phase extraction and GC-MS analysis of potentially genotoxic cleavage products of β-carotene in primary cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Label-Free Rapid Quantification of Abscisic Acid in Xylem Sap Samples Using Surface Plasmon Resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agrisera.com [agrisera.com]
• 4. A rapid method for profiling of volatile and semi-volatile phytohormones using methyl chloroformate derivatisation and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for abscisic acid (ABA) extraction from plant seeds [protocols.io]
• 7. repositorio.unesp.br [repositorio.unesp.br]
• 8. ccamp.res.in [ccamp.res.in]
• 9. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 10. Sensitive and high throughput quantification of abscisic acid based on quantitative real time immuno-PCR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 13. Measurement of Plant Hormones by Liquid Chromatography–Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 14. Plant Hormone Analysis Technology: GC-MS, LC-MS, IMS, and MALDI-MS - Creative Proteomics [creative-proteomics.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Frontiers | Abscisic acid biosynthesis, metabolism and signaling in ripening fruit [frontiersin.org]
• 18. A Root Specific Induction of Carotenoid Biosynthesis Contributes to ABA Production upon Salt Stress in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Abscisic Acid Synthesis and Response - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

The Gold Standard in Quantitative Analysis: A Comparative Guide to Deuterated vs. Non-Deuterated Internal Standards, Featuring Ethylene-b-ionol-d3

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantitative data is paramount. In analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), the use of an internal standard (IS) is crucial for mitigating variability throughout the analytical workflow. This guide provides an objective comparison of the performance of deuterated internal standards, specifically focusing on the principles of using Ethylene-b-ionol-d3, versus non-deuterated (structural analogue) internal standards.

Stable isotope-labeled internal standards (SIL-IS), such as Ethylene-b-ionol-d3, are widely considered the "gold standard" in quantitative bioanalysis.[1][2] This is attributed to their near-identical physicochemical properties to the analyte of interest. This similarity ensures they are affected in the same manner by variations in sample preparation, injection volume, and instrument response, leading to more accurate and precise results.[1][3] Non-deuterated internal standards, while structurally similar, may not fully compensate for these variabilities due to differences in chromatographic retention times and susceptibility to matrix effects.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards is most evident when analyzing samples in complex matrices, where matrix effects can significantly impact the accuracy of quantification.[4] The following tables summarize the expected performance characteristics for the analysis of a target analyte, using Ethylene-b-ionol-d3 as the deuterated internal standard and a structurally similar, non-deuterated compound (e.g., a related terpenoid) as an alternative.

Table 1: Comparison of Key Performance Metrics

Performance Metric	Ethylene-b-ionol-d3 (Deuterated IS)	Non-Deuterated IS (Structural Analogue)
Accuracy (% Bias)	≤ ± 5%	≤ ± 15%
Precision (% CV)	≤ 10%	≤ 20%
Matrix Effect Variability (% CV)	≤ 5%	Up to 30%
Extraction Recovery Consistency	High	Moderate to High

Table 2: Quantitative Analysis of a Target Analyte in Human Plasma

Quality Control Level	Ethylene-b-ionol-d3 as IS	Non-Deuterated IS
Accuracy (%)	Precision (% CV)
Low QC (5 ng/mL)	98.5	4.2
Mid QC (50 ng/mL)	101.2	3.1
High QC (400 ng/mL)	99.3	2.5

Note: The data presented in these tables are representative examples based on typical performance characteristics observed in bioanalytical method validation and do not represent results from a specific study of Ethylene-b-ionol-d3, for which public data is limited.

Experimental Protocols

To objectively evaluate the performance of a deuterated versus a non-deuterated internal standard, a series of validation experiments must be conducted. The following is a detailed methodology for a crucial experiment: the assessment of matrix effects.

Objective:

To compare the ability of Ethylene-b-ionol-d3 and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., human plasma).

Materials:

• Analyte of interest (e.g., Ethylene-b-ionol)

• Ethylene-b-ionol-d3

• Non-deuterated internal standard (structural analogue)

• Blank human plasma from at least six different donors

• All necessary solvents and reagents for sample preparation and LC-MS/MS analysis

Procedure:

• Preparation of Stock and Working Solutions: Prepare individual stock solutions of the analyte and both internal standards in an appropriate solvent. From these, prepare working solutions at the desired concentrations.

• Sample Set Preparation:

  • Set 1 (Neat Solution): Prepare a solution of the analyte and each internal standard in the final reconstitution solvent.

  • Set 2 (Post-Extraction Spike): Extract blank plasma from each of the six donors. Spike the extracted matrix with the analyte and each internal standard at the same concentration as in Set 1.

• Sample Analysis: Analyze all prepared samples using a validated LC-MS/MS method.

• Data Analysis and Calculation of Matrix Factor (MF): The Matrix Factor is calculated as the ratio of the peak area of the analyte or IS in the presence of the matrix (Set 2) to the peak area in the absence of the matrix (Set 1).

  • MF = (Peak Area in Post-Extraction Spike) / (Peak Area in Neat Solution)

  The IS-normalized MF is then calculated to assess the ability of the internal standard to correct for matrix effects.

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

  Finally, calculate the coefficient of variation (CV) of the IS-normalized MF across the six different plasma sources for both the deuterated and non-deuterated internal standards. A lower CV indicates better compensation for the variability of the matrix effect.[5]

Visualizing the Workflow and Rationale

To further elucidate the experimental process and the decision-making rationale for selecting an internal standard, the following diagrams are provided.

Figure 1: Experimental workflow for bioanalysis using an internal standard.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. Quantitation of Flavor Compounds in Refill Solutions for Electronic Cigarettes Using HS-GCxIMS and Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Assessing Calibration Curves for Deuterated Internal Standards: A Guide to Linearity and Range

For Researchers, Scientists, and Drug Development Professionals

The precision and reliability of quantitative analytical methods are paramount in scientific research and drug development. A critical component of method validation is the assessment of the calibration curve, which establishes the relationship between the concentration of an analyte and the analytical signal. This guide provides a framework for evaluating the linearity and determining the effective range of calibration curves, with a focus on deuterated internal standards such as Ethylene-b-ionol-d3. While specific experimental data for Ethylene-b-ionol-d3 is not publicly available, this document presents a standardized methodology and data presentation format that can be applied to this and other similar internal standards.

Data Presentation: A Comparative Framework

A well-structured table is essential for the clear presentation and comparison of calibration curve data. The following table provides a template for summarizing key performance characteristics. Data for a hypothetical "Alternative Deuterated Standard" is included for illustrative comparison.

Parameter	Ethylene-b-ionol-d3	Alternative Deuterated Standard	Acceptance Criteria
Analytical Method	LC-MS/MS	LC-MS/MS	-
Matrix	Human Plasma	Human Plasma	-
Calibration Model	Linear, 1/x² weighting	Linear, 1/x² weighting	-
Correlation Coefficient (r²)	> 0.995	> 0.997	≥ 0.99
Linear Range	1.0 - 1000 ng/mL	0.5 - 1200 ng/mL	-
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	0.5 ng/mL	S/N ≥ 10, Accuracy ±20%, Precision ≤20%
Upper Limit of Quantification (ULOQ)	1000 ng/mL	1200 ng/mL	Accuracy ±15%, Precision ≤15%
Accuracy at LLOQ (%)	98.7	103.2	80 - 120%
Precision at LLOQ (%RSD)	8.2	6.5	≤ 20%
Accuracy at ULOQ (%)	101.5	99.1	85 - 115%
Precision at ULOQ (%RSD)	5.4	4.8	≤ 15%

Experimental Protocol: Establishing the Calibration Curve

This protocol outlines a typical procedure for generating a calibration curve for a deuterated internal standard like Ethylene-b-ionol-d3 using Liquid Chromatography-Mass Spectrometry (LC-MS).

1. Preparation of Stock Solutions:

• Prepare a primary stock solution of Ethylene-b-ionol-d3 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare a working stock solution of the non-deuterated analyte (Ethylene-b-ionol) at 1 mg/mL in the same solvent.

• Prepare a working internal standard (IS) solution of Ethylene-b-ionol-d3 at a concentration of 100 ng/mL.

2. Preparation of Calibration Standards:

• Perform serial dilutions of the analyte working stock solution to prepare a series of calibration standards at concentrations spanning the expected range (e.g., 1.0, 2.5, 5.0, 10, 25, 50, 100, 250, 500, 1000 ng/mL).

• For each calibration standard, spike a fixed volume of the analyte dilution into a fixed volume of the biological matrix (e.g., human plasma).

• Add a fixed volume of the internal standard working solution to each calibration standard.

3. Sample Preparation (Protein Precipitation):

• To 100 µL of each calibration standard, add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the samples for 1 minute.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS analysis.

4. LC-MS Analysis:

• Inject a fixed volume (e.g., 5 µL) of the prepared sample onto the LC-MS system.

• Use an appropriate LC column and mobile phase gradient to achieve chromatographic separation of the analyte and internal standard.

• Employ a mass spectrometer in Multiple Reaction Monitoring (MRM) mode to detect the specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

5. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

• Plot the peak area ratio against the corresponding analyte concentration.

• Perform a linear regression analysis on the data points, typically using a weighting factor (e.g., 1/x or 1/x²) to ensure accuracy at the lower end of the curve.

• Determine the correlation coefficient (r²), slope, and intercept of the calibration curve.

• Assess the accuracy and precision at each concentration level to define the linear range, LLOQ, and ULOQ based on predefined acceptance criteria.

Workflow for Calibration Curve Assessment

The following diagram illustrates the logical workflow for assessing the linearity and range of a calibration curve.

Caption: Workflow for assessing calibration curve linearity and range.

A Comparative Guide to the Limitations of Deuterated Standards: A Focus on "Ethylene-b-ionol-d3" in Plant Hormone Analysis

Key Limitations of Deuterated Internal Standards

Deuterated internal standards, despite their widespread use due to lower synthesis costs compared to other SIL-IS, can introduce inaccuracies in quantitative analysis. These limitations primarily arise from the physicochemical differences between hydrogen and deuterium.

• Isotope Effect and Chromatographic Shift: The substitution of hydrogen with deuterium can alter the physicochemical properties of a molecule, leading to a phenomenon known as the "deuterium isotope effect." This can manifest as a slight difference in retention time between the deuterated standard and the native analyte during liquid chromatography (LC). Even a minor chromatographic shift can expose the analyte and the internal standard to different matrix effects, especially in complex biological samples where ion suppression or enhancement can vary across the chromatographic peak.

• Instability and H/D Exchange: Deuterium atoms, particularly those at labile positions (e.g., on hydroxyl or amine groups, or alpha to a carbonyl group), can be susceptible to exchange with hydrogen atoms from the solvent or sample matrix.[1] This hydrogen-deuterium (H/D) exchange can diminish the isotopic purity of the standard, leading to an underestimation of its concentration and consequently an overestimation of the analyte concentration.[1] The stability of the deuterium label is influenced by factors such as pH, temperature, and solvent composition.

• Altered Fragmentation Patterns: The presence of deuterium can sometimes alter the fragmentation pattern of a molecule in the mass spectrometer. This can be a limitation if the selected multiple reaction monitoring (MRM) transition for the internal standard is not perfectly analogous to that of the analyte, potentially affecting the accuracy of quantification.

• Presence of Unlabeled Analyte: Deuterated standards are never 100% isotopically pure and often contain a small percentage of the unlabeled analyte.[1] This can lead to an overestimation of the analyte concentration, especially at low levels. It is crucial to assess the contribution of the internal standard to the analyte signal.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The choice of an internal standard is a critical decision in developing a robust quantitative assay. While deuterated standards are often preferred, non-deuterated (structural analog) internal standards present a viable alternative, albeit with their own set of considerations.

Performance Parameter	Deuterated Internal Standard (e.g., Ethylene-b-ionol-d3, d-ABA)	Non-Deuterated Internal Standard (e.g., Structural Analog)	¹³C or ¹⁵N Labeled Internal Standard
Co-elution with Analyte	Generally co-elutes, but minor shifts are possible due to the isotope effect.	Unlikely to co-elute perfectly due to structural differences.	Excellent co-elution with the analyte.
Correction for Matrix Effects	Good, but can be compromised by chromatographic shifts leading to differential ion suppression/enhancement.	Variable and often incomplete due to differences in physicochemical properties and retention times.	Excellent, as it behaves nearly identically to the analyte.
Recovery Correction	Excellent, due to near-identical chemical properties.	Can be variable if the structural differences significantly alter solubility or extraction efficiency.	Excellent, mirrors the analyte's recovery.
Risk of Isotopic Exchange	Present, especially for labels in labile positions. Requires careful validation of stability.	Not applicable.	Negligible, as C-C and C-N bonds are much more stable.
Presence of Unlabeled Analyte	A known issue that needs to be characterized and accounted for.	Not applicable.	Can be present but is often at lower levels than in deuterated standards.
Cost and Availability	Generally less expensive and more readily available than other SIL-IS.	Often the least expensive and most readily available option.	Typically the most expensive option and may require custom synthesis.

Experimental Protocols

To evaluate the suitability of an internal standard and to understand its limitations, several key experiments should be performed during method validation.

• Objective: To determine if there is a retention time shift between the analyte and the deuterated internal standard.

• Procedure:

  • Prepare separate solutions of the analyte (e.g., Ethylene-b-ionol) and the deuterated internal standard (Ethylene-b-ionol-d3) in a suitable solvent.

  • Prepare a mixed solution containing both the analyte and the internal standard.

  • Inject each solution onto the LC-MS/MS system.

  • Overlay the chromatograms of the analyte and the internal standard from the mixed solution.

  • Carefully examine the retention times of both compounds. A significant and reproducible difference in retention times indicates a deuterium isotope effect.

• Objective: To assess the ability of the internal standard to compensate for matrix-induced ion suppression or enhancement.

• Procedure:

  • Prepare three sets of samples:

    • Set A (Neat Solution): Analyte and internal standard spiked into the mobile phase or a clean solvent.

    • Set B (Post-extraction Spike): Blank matrix extract (e.g., plant extract) spiked with the analyte and internal standard.

    • Set C (Pre-extraction Spike): Blank matrix spiked with the analyte and internal standard before the extraction process.

  • Analyze all samples by LC-MS/MS.

  • Calculate the matrix factor (MF) and the internal standard-normalized matrix factor (IS-normalized MF).

  • A consistent IS-normalized MF across different matrix lots indicates effective compensation for matrix effects.

• Objective: To evaluate the stability of the deuterium label under the conditions of sample preparation and analysis.

• Procedure:

  • Prepare a solution of the deuterated internal standard in the final sample solvent.

  • Incubate the solution under various conditions that mimic the sample preparation workflow (e.g., different pH values, temperatures, and incubation times).

  • Analyze the incubated solutions by LC-MS/MS.

  • Monitor the signal of the deuterated standard and look for any increase in the signal of the unlabeled analyte, which would indicate H/D exchange.

Visualizing Experimental Workflows and Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: A typical experimental workflow for quantitative bioanalysis using an internal standard.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

A Guide to the Accuracy and Precision of Deuterated Internal Standards in Quantitative Assays for Abscisic Acid

A comparative analysis of the performance of deuterated abscisic acid analogs in LC-MS/MS applications, supported by experimental data.

Introduction:

For researchers engaged in plant biology, agriculture, and drug development, the precise quantification of phytohormones is paramount. Abscisic acid (ABA), a key hormone regulating plant growth, development, and stress responses, is often the subject of such quantitative studies. The accuracy and reliability of these measurements hinge on the use of appropriate internal standards to correct for sample loss during preparation and variations in instrument response. While the specific compound "Ethylene-b-ionol-d3" is not widely documented in scientific literature as an internal standard, deuterated analogs of abscisic acid, such as d3-ABA, d4-ABA, and d6-ABA, are extensively used and validated for this purpose. This guide provides a comprehensive comparison of the performance of these deuterated ABA standards in quantitative assays, with a focus on accuracy, precision, and sensitivity, supported by experimental data from various studies.

Performance of Deuterated Abscisic Acid Internal Standards: A Quantitative Comparison

The use of deuterated internal standards, which have nearly identical chemical and physical properties to the analyte but a different mass, is considered the gold standard in quantitative mass spectrometry.[1][2] This allows for effective correction of matrix effects and other sources of analytical variability. The following tables summarize the performance metrics of various deuterated ABA internal standards in LC-MS/MS assays.

Table 1: Method Performance for Abscisic Acid Quantification using Deuterated Internal Standards

Internal Standard	Analyte	Method	Linear Range	Accuracy (%)	Precision (RSD%)	Reference
d4-ABA	ABA	LC-ESI-MS/MS	0 - 1.5 ng	Within 15%	Within 15%	[3][4]
Not Specified	ABA	LC-MS	2 - 40 ppb	Not Specified	Intra-day: 2.30%, Inter-day: 12.01%	[5]
Chloramphenicol*	ABA	HPLC-ESI-MS/MS	0.8684 - 217.1 ng/mL	88.0 - 109.0%	Inter-day & Intra-day: < 5.4%	[6]

*Note: While not a deuterated standard, Chloramphenicol was used as an internal standard in this study and is included for comparative purposes.

Table 2: Detection and Quantification Limits for Abscisic Acid using Deuterated Internal Standards

Internal Standard	Analyte	Method	LOD	LOQ/LLOQ	Reference
d4-ABA	ABA	LC-ESI-MS/MS	1.9 pg	4.7 pg	[3][4]
d3-ABA, d4-ABA, d6-ABA	ABA	LC-ESI-MS/MS	Not Specified	As low as 0.89 ng/g in plant tissue	[3][4]
Not Specified	ABA	LC-MS	1.59 ppb	5.31 ppb (in serum)	[5]
Chloramphenicol*	ABA	HPLC-ESI-MS/MS	Not Specified	0.8684 ng/mL	[6]

*Note: While not a deuterated standard, Chloramphenicol was used as an internal standard in this study and is included for comparative purposes.

Experimental Protocols

The following are representative protocols for the quantitative analysis of abscisic acid using a deuterated internal standard.

Protocol 1: Extraction and Quantification of ABA from Plant Seeds

This protocol describes the extraction of ABA from plant seeds followed by LC-MS/MS analysis, using d6-ABA as an internal standard.[7][8]

1. Sample Preparation:

• Grind 7-8 seeds in a 2.0 mL Eppendorf tube with 3-4 beads for 1 minute at a frequency of 25-26 Hz.

• Weigh 100 mg of the fine powder.

• Add 1 mL of 100% Methanol spiked with d6-ABA.

• Sonicate the samples for 15 minutes.

• Centrifuge at 14,000 rpm for 5 minutes and transfer the supernatant to a new tube.

• Add another 1 mL of the d6-ABA-spiked methanol to the pellet, sonicate for 15 minutes, and centrifuge again.

• Pool the supernatants and dry under vacuum.

• Reconstitute the dried extract in 100 µL of 1:1 (v/v) methanol:water for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC System: Thermo Scientific Altis

• Column: Not specified

• Mobile Phase: Gradient elution with methanol and water.

• Injection Volume: 10 µL

• Column Temperature: 35 °C

• MS System: Thermo Scientific Altis

• Ion Source: HESI (Heated Electrospray Ionization), negative mode

• Ion Spray Voltage: 3000 V

• Sheath Gas: 40 arbitrary units

• Auxiliary Gas: 15 arbitrary units

• Ion Transfer Tube Temperature: 350 °C

• Vaporizer Temperature: 350 °C

• MRM Transitions:

  • ABA: 263.2 → 153.1

  • d6-ABA: 269.2 → 159.1

Protocol 2: Quantification of ABA in Arabidopsis thaliana Leaves

This protocol outlines a rapid method for ABA analysis in crude extracts of water-stressed Arabidopsis thaliana plants.[9]

1. Sample Preparation:

• Extract plant material with a solution of acetone/water/acetic acid (80:19:1, v/v/v).

• Evaporate the extracts to dryness.

• Reconstitute the residue in a suitable solvent for injection.

2. LC-MS/MS Conditions:

• System: LC-ESI-MS/MS

• Detection Mode: Multiple Reaction Monitoring (MRM)

Visualizing Concepts and Workflows

To better understand the principles and procedures discussed, the following diagrams illustrate the relationship between accuracy and precision, and a typical workflow for quantitative analysis using an internal standard.

Fig 1. Conceptual representation of accuracy and precision.

Fig 2. Workflow for quantitative analysis using an internal standard.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. Determination of endogenous and supplied deuterated abscisic acid in plant tissues by high-performance liquid chromatography-electrospray ionization tandem mass spectrometry with multiple reaction monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Profiling the dynamics of abscisic acid and ABA-glucose ester after using the glucosyltransferase UGT71C5 to mediate abscisic acid homeostasis in Arabidopsis thaliana by HPLC–ESI-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol for abscisic acid (ABA) extraction from plant seeds [protocols.io]
• 8. protocols.io [protocols.io]
• 9. A rapid method for analysis of abscisic acid (ABA) in crude extracts of water stressed Arabidopsis thaliana plants by liquid chromatography--mass spectrometry in tandem mode - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Regulatory Compliance: A Comparative Guide to Deuterated Internal Standards for Abscisic Acid Analysis

For researchers, scientists, and drug development professionals engaged in regulated bioanalysis, the choice of an appropriate internal standard is a critical decision that directly impacts data integrity and regulatory acceptance. This guide provides a comprehensive comparison of deuterated internal standards for the quantitative analysis of the plant hormone Abscisic Acid (ABA) and its metabolites, with a focus on "Ethylene-b-ionol-d3" and its alternatives.

In the landscape of analytical method validation, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) emphasize the need for robust and reliable analytical methods. The International Council for Harmonisation (ICH) Q2(R1) guidelines provide a framework for validating analytical procedures, ensuring they are suitable for their intended purpose. A key aspect of achieving this for quantitative liquid chromatography-mass spectrometry (LC-MS) methods is the use of a suitable internal standard (IS) to compensate for variability during sample preparation and analysis.

Stable isotope-labeled internal standards (SIL-ISs), particularly deuterated standards, are widely considered the gold standard in bioanalysis. Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively track the analyte through the analytical process and correct for variations in extraction recovery, matrix effects, and instrument response. This guide will delve into a comparative analysis of deuterated internal standards used for the quantification of Abscisic Acid (ABA), a key signaling molecule in plants with emerging relevance in biomedical research.

The Rise of Deuterated Standards in Regulated Bioanalysis

Regulatory guidelines from the FDA and EMA strongly recommend the use of SIL-ISs for bioanalytical methods submitted for regulatory review. The use of a deuterated IS demonstrates a commitment to high-quality data and can significantly streamline the regulatory review process. These standards co-elute with the analyte, providing the most effective compensation for matrix-induced ion suppression or enhancement, a common challenge in the analysis of complex biological samples.

"Ethylene-b-ionol-d3," a deuterated analog, is a commercially available internal standard for the analysis of ABA and related compounds. This guide will compare its utility against other commonly employed deuterated ABA standards, such as d3-ABA, d4-ABA, and d6-ABA, by presenting a synthesis of performance data from published scientific literature.

Comparative Performance of Deuterated Internal Standards for Abscisic Acid Analysis

Table 1: Performance Characteristics of LC-MS/MS Methods for Abscisic Acid Quantification using Deuterated Internal Standards

Parameter	Method using d3-ABA[1]	Method using d4-ABA[1]	Method using d6-ABA[1]
Linearity (r²)	>0.99	>0.99	>0.99
Lower Limit of Quantification (LLOQ)	5 pg on-column	4.7 pg on-column	Not explicitly stated
Accuracy (% Recovery)	Within ±15% of nominal	Within ±15% of nominal	Within ±15% of nominal
Precision (%RSD)	<15%	<15%	<15%

Table 2: Analyte and Internal Standard Transitions for LC-MS/MS Analysis

Analyte/Internal Standard	Precursor Ion (m/z)	Product Ion (m/z)
Abscisic Acid (ABA)	263.1	153.1
d3-Abscisic Acid (d3-ABA)	266.1	156.1
d4-Abscisic Acid (d4-ABA)	267.1	157.1
d6-Abscisic Acid (d6-ABA)	269.1	159.1

Note: The specific transitions for Ethylene-b-ionol-d3 would need to be determined empirically but would be expected to have a mass shift corresponding to the deuterium labeling.

Experimental Protocols

The data presented above is derived from established methodologies for the quantification of abscisic acid in biological matrices. A general outline of a typical experimental protocol is provided below.

Sample Preparation: Solid-Phase Extraction (SPE)

• Homogenization: Biological tissue is homogenized in a suitable extraction solvent (e.g., acetone:water:acetic acid).

• Internal Standard Spiking: A known amount of the deuterated internal standard (e.g., Ethylene-b-ionol-d3, d3-ABA, d4-ABA, or d6-ABA) is added to the homogenate.

• Centrifugation: The mixture is centrifuged to pellet solid debris.

• Solid-Phase Extraction: The supernatant is loaded onto a pre-conditioned SPE cartridge (e.g., C18).

• Washing: The cartridge is washed with a weak solvent to remove interfering compounds.

• Elution: The analyte and internal standard are eluted with a stronger organic solvent.

• Evaporation and Reconstitution: The eluate is evaporated to dryness and reconstituted in the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: A reverse-phase C18 column is typically used with a gradient elution program employing water and an organic solvent (e.g., acetonitrile or methanol), both often containing a small percentage of an acidifier like formic acid to improve peak shape.

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode is commonly used. The analysis is performed in Multiple Reaction Monitoring (MRM) mode, monitoring the specific precursor-to-product ion transitions for both the analyte (ABA) and the deuterated internal standard.

Visualizing the Workflow and Regulatory Framework

To better illustrate the processes involved in analytical method validation and sample analysis, the following diagrams are provided.

Caption: Workflow for Analytical Method Validation.

Caption: General Sample Analysis Workflow.

Conclusion

The use of a deuterated internal standard is a cornerstone of robust and compliant bioanalytical methods. While direct comparative performance data for "Ethylene-b-ionol-d3" is not extensively published, the well-established performance of other deuterated abscisic acid analogs provides a strong indication of the expected benefits. By closely mimicking the behavior of the analyte, deuterated standards like Ethylene-b-ionol-d3 offer superior correction for analytical variability, leading to more accurate and precise data that meets the stringent requirements of regulatory bodies. Researchers and drug development professionals can confidently employ such standards to ensure the reliability and integrity of their bioanalytical results.

References

• 1. Determination of endogenous and supplied deuterated abscisic acid in plant tissues by high-performance liquid chromatography-electrospray ionization tandem mass spectrometry with multiple reaction monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Ethylene-b-ionol-d3: A Step-by-Step Guide

For Immediate Use by Laboratory Professionals

This document provides detailed procedures for the safe and compliant disposal of Ethylene-b-ionol-d3. Adherence to these guidelines is critical for ensuring personnel safety and environmental protection. This protocol is designed for researchers, scientists, and drug development professionals.

Pre-Disposal Safety and Hazard Assessment

Before handling Ethylene-b-ionol-d3, it is imperative to consult the Safety Data Sheet (SDS) provided by the manufacturer. While a specific SDS for Ethylene-b-ionol-d3 (CAS 77265-43-1) is not publicly available, the disposal procedure should be based on its chemical properties as a deuterated organic alcohol, which is likely to be a flammable liquid.

Key Hazard Considerations:

• Flammability: As an alcohol, Ethylene-b-ionol-d3 should be treated as a flammable liquid. Keep away from ignition sources such as open flames, hot surfaces, and sparks.

• Toxicity: Assume the compound is toxic if swallowed.

• Irritancy: May cause skin and serious eye irritation.

• Stable Isotopes: While not radioactive, deuterated compounds are specialized chemical waste and should be segregated from non-isotopically labeled waste.

Personal Protective Equipment (PPE)

When handling Ethylene-b-ionol-d3 for disposal, the following PPE is mandatory:

PPE Item	Specification
Gloves	Nitrile or other chemically resistant gloves.
Eye Protection	Safety glasses with side shields or goggles.
Lab Coat	Standard laboratory coat.
Respiratory	Use in a well-ventilated area or fume hood.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe segregation, containment, and labeling of Ethylene-b-ionol-d3 waste.

Step 1: Waste Segregation

Proper segregation is the first and most critical step in chemical waste disposal.

• Do not mix Ethylene-b-ionol-d3 waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

• Segregate as "Non-halogenated Organic Solvent Waste" that is also "Isotopically Labeled."

• Keep solid waste (e.g., contaminated gloves, wipes) separate from liquid waste.

Step 2: Container Selection

Choose an appropriate waste container to prevent leaks and spills.

• Use a clean, leak-proof container made of a material compatible with organic solvents (e.g., glass or polyethylene).

• The container must have a secure, tight-fitting screw cap.

• Ensure the container is large enough to hold the expected volume of waste without being overfilled (do not fill past 90% capacity).

Step 3: Waste Collection

Collect the waste in a designated Satellite Accumulation Area (SAA).

• Add waste to the container in a well-ventilated area, preferably within a chemical fume hood.

• Keep the waste container closed at all times, except when adding waste.

• For liquid waste, use a funnel to prevent spills.

Step 4: Labeling

Accurate labeling is essential for proper disposal by your institution's EHS personnel.

• Attach a hazardous waste tag to the container as soon as the first drop of waste is added.

• The label must include:

  • The full chemical name: "Ethylene-b-ionol-d3" and "Deuterated Compound"

  • CAS Number: 77265-43-1

  • An accurate estimation of the concentration and volume.

  • The hazard characteristics: "Flammable Liquid," "Toxic"

  • The date accumulation started.

  • The name of the principal investigator or laboratory contact.

Step 5: Storage

Store the waste container safely pending pickup by EHS.

• Store the labeled waste container in a designated and properly ventilated SAA.

• Ensure the storage area is away from ignition sources and incompatible chemicals.

• Store in secondary containment to contain any potential leaks.

Step 6: Disposal Request

• Once the container is full or you are finished generating this waste stream, submit a chemical waste pickup request to your institution's EHS office according to their procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Ethylene-b-ionol-d3.

Caption: Disposal workflow for Ethylene-b-ionol-d3.

Disclaimer: This information is based on general laboratory safety principles for flammable and deuterated compounds. It is not a substitute for the specific guidance provided in the manufacturer's Safety Data Sheet (SDS) for Ethylene-b-ionol-d3 (CAS 77265-43-1) and your institution's chemical hygiene and waste disposal plans. Always consult the SDS and your Environmental Health and Safety (EHS) office before handling and disposing of any chemical.

Personal protective equipment for handling Ethylene-b-ionol-d3

Essential Safety and Handling Guide for Ethylene-b-ionol-d3

Disclaimer: This document provides guidance on personal protective equipment and safe handling procedures for Ethylene-b-ionol-d3 based on available data for similar compounds and general laboratory safety principles. A specific Safety Data Sheet (SDS) for Ethylene-b-ionol-d3 was not located; therefore, a comprehensive risk assessment should be conducted by qualified personnel before commencing any work with this substance. Always consult the supplier-specific SDS if available.

This guide is intended for researchers, scientists, and drug development professionals to provide essential, immediate safety and logistical information for handling Ethylene-b-ionol-d3.

Personal Protective Equipment (PPE)

Given the absence of specific toxicity data, a cautious approach is necessary. The following PPE is recommended to minimize exposure and ensure personal safety. This is based on general guidance for handling hazardous chemicals in a laboratory setting.[1][2]

• Eye and Face Protection:

  • Wear chemical safety goggles that provide a complete seal around the eyes.

  • In situations with a higher risk of splashing, a face shield should be worn in addition to safety goggles.[2]

• Hand Protection:

  • Wear chemically resistant gloves. Nitrile gloves are often a good choice for protection against a variety of chemicals and offer good resistance to punctures.[2] For prolonged contact or when handling larger quantities, consider double-gloving.

  • Gloves should be inspected before use and disposed of according to the manufacturer's instructions.[2]

• Body Protection:

  • A laboratory coat is mandatory. For procedures with a higher risk of splashes or spills, a chemically resistant gown made of a material like polyethylene-coated polypropylene should be worn.[1]

  • Closed-toe shoes are required in the laboratory at all times.

• Respiratory Protection:

  • Work with Ethylene-b-ionol-d3 should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

  • If there is a risk of generating aerosols or if working outside of a fume hood is unavoidable, appropriate respiratory protection, such as a respirator, should be used.[3][4]

Quantitative Data Summary

The following table summarizes the available quantitative and physical data for Ethylene-b-ionol-d3.

Property	Value	Source
Chemical Name	Ethylene-β-ionol-d3	[5]
CAS Number	77265-43-1	[5]
Molecular Formula	C₁₅H₂₁D₃O	[5]
Molecular Weight	223.37 g/mol	[5]
Appearance	Light Yellow Oil	[5]
Storage Conditions	2-8°C Refrigerator	[5]
Shipping Conditions	Ambient	[5]

Operational Plan: Step-by-Step Handling Procedures

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Storage: Store the compound in its original, tightly sealed container in a refrigerator at 2-8°C as recommended.[5] The storage area should be well-ventilated.

• Inert Atmosphere: To prevent degradation and maintain isotopic purity by avoiding hydrogen-deuterium exchange with atmospheric moisture, consider storing the container within a desiccator or under an inert atmosphere (e.g., argon or nitrogen).[6]

• Preparation:

  • All work should be performed in a chemical fume hood.

  • Ensure all glassware is thoroughly dried to prevent contamination with water, which can lead to the loss of the deuterium label.[6]

  • Use anhydrous, deuterated solvents for preparing solutions to maintain isotopic purity.[6]

• Handling:

  • Allow the container to warm to room temperature before opening to prevent condensation of moisture from the air into the compound.

  • Use appropriate, clean, and dry tools (e.g., pipettes, spatulas) for transferring the substance.

  • Keep the container tightly sealed when not in use.

• Post-Experiment:

  • Decontaminate all surfaces and equipment after use.

  • Properly label and store any unused material.

Disposal Plan

• Waste Segregation: All waste contaminated with Ethylene-b-ionol-d3, including gloves, pipette tips, and empty containers, should be collected in a designated, labeled, and sealed hazardous waste container.

• Chemical Waste: Unused or waste Ethylene-b-ionol-d3 should be disposed of as hazardous chemical waste. Do not dispose of it down the drain.

• Regulatory Compliance: All waste disposal must be carried out in accordance with local, state, and federal regulations. Consult with your institution's environmental health and safety (EHS) department for specific guidance.

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area with plenty of soap and water.[4] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[4] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical advice.[4]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.[4]

• Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using an inert absorbent material. Collect the absorbed material into a sealed container for hazardous waste disposal.[4] Ventilate the area.

Visualizations

Caption: Workflow for the safe handling of Ethylene-b-ionol-d3.

Caption: Key safety considerations for handling Ethylene-b-ionol-d3.

References

• 1. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 2. hsa.ie [hsa.ie]
• 3. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 4. tiarco.de [tiarco.de]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. benchchem.com [benchchem.com]